H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-Nh2

Core Science & Biosynthesis

Mechanism of Action of Scyliorhinin I (H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2) at NK-1 Receptors: A Structural and Pharmacological Guide

Executive Summary

The decapeptide H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2 , universally known as Scyliorhinin I (Scy I) , is an endogenous tachykinin neuropeptide first isolated from the intestine of the European common dogfish (Scyliorhinus canicula)[1]. With a molecular weight of 1218.5 g/mol [2], Scy I serves as a highly potent, dual agonist for both Neurokinin-1 (NK-1) and Neurokinin-2 (NK-2) receptors[3].

For drug development professionals and molecular pharmacologists, Scy I represents a critical tool compound. Its unique sequence divergence from mammalian Substance P provides an evolutionary lens through which we can map the binding pockets of tachykinin G-protein coupled receptors (GPCRs). This whitepaper dissects the structural pharmacology, signaling mechanisms, and validated experimental methodologies required to study Scy I at the NK-1 receptor.

Structural Pharmacology & Membrane Catalysis

The biological activity of Scy I is intrinsically linked to its bipartite structural organization and its dynamic interaction with lipid bilayers prior to receptor engagement.

Sequence Architecture (SAR)

Like all tachykinins, Scy I is defined by two distinct functional domains:

• The C-Terminal "Message" Domain (Phe-Tyr-Gly-Leu-Met-NH2): This highly conserved region is strictly required for receptor activation. The terminal methionine amide is critical; deamidation results in a near-total loss of biological activity.

• The N-Terminal "Address" Domain (Ala-Lys-Phe-Asp-Lys): This variable region dictates receptor subtype selectivity. The presence of two positively charged Lysine (Lys) residues facilitates a highly favorable electrostatic interaction with the anionic headgroups of the plasma membrane[4]. Furthermore, the substitution of Phenylalanine (Phe) at position 7 (as seen in Substance P) with Tyrosine (Tyr) in Scy I subtly alters the hydrophobic face presented to the receptor, enabling its dual NK-1/NK-2 affinity.

The Membrane Catalysis Hypothesis

GPCR peptide ligands rarely bind directly from the aqueous phase to the receptor. According to the membrane catalysis hypothesis, Scy I first partitions into the lipid bilayer[5]. In aqueous environments, Scy I exists as a highly flexible random coil[4]. However, upon encountering a membrane mimetic environment (such as dodecyl phosphocholine micelles), the peptide undergoes a profound conformational shift. The C-terminal region (Asp4 to Met10) folds into a structured 310​ -helix that exists in equilibrium with an α -helix[4]. This membrane-induced pre-organization perfectly aligns the hydrophobic side chains, effectively "catalyzing" the subsequent binding of the peptide to the transmembrane domains of the NK-1 receptor.

Pharmacodynamics: Receptor Binding Profile

Scy I demonstrates a high-affinity, equipotent profile for NK-1 and NK-2 receptors, while showing negligible affinity for the NK-3 subtype[4]. This differential selectivity is summarized below.

Table 1: Binding Affinity of Scyliorhinin I across Tachykinin Receptors

Receptor Subtype	Tissue / Species Model	Affinity ( Ki​ , nM)	Functional Role
NK-1	Rat Submandibular Gland	0.9	Primary target; mediates vasodilation and smooth muscle contraction[3]
NK-2	Hamster Urinary Bladder	2.0	Secondary target; mediates smooth muscle contraction[3]
NK-3	Guinea Pig Brain	> 100	Negligible affinity; structurally incompatible with Scy I N-terminus

Mechanism of Action: NK-1 Receptor Signaling Pathway

The NK-1 receptor is a classical 7-transmembrane GPCR. Upon the binding of the pre-organized, membrane-bound Scy I to the extracellular loops and transmembrane core of NK-1, the receptor undergoes a conformational change that activates intracellular heterotrimeric G-proteins, primarily of the Gq/11​ family.

• G-Protein Activation: The alpha subunit of Gq/11​ exchanges GDP for GTP and dissociates from the βγ dimer.

• Phospholipase C (PLC) Cleavage: Gαq​ activates PLC- β , which hydrolyzes the membrane lipid phosphatidylinositol 4,5-bisphosphate ( PIP2​ ).

• Second Messenger Generation: PIP2​ is cleaved into two critical second messengers: soluble Inositol 1,4,5-trisphosphate ( IP3​ ) and membrane-bound Diacylglycerol (DAG).

• Calcium Mobilization: IP3​ diffuses to the endoplasmic reticulum (ER), binding to IP3​ receptors to trigger a massive, transient release of intracellular calcium ( Ca2+ ).

• Kinase Activation: The elevated Ca2+ acts in concert with DAG to activate Protein Kinase C (PKC), which phosphorylates downstream targets leading to the physiological response (e.g., smooth muscle contraction).

Fig 1: Scyliorhinin I-mediated Gq/11 signaling pathway via the NK-1 receptor.

Experimental Methodologies (Self-Validating Systems)

To ensure high-fidelity data when evaluating Scy I, experimental designs must account for the peptide's inherent hydrophobicity and susceptibility to proteolytic degradation. The following protocols are engineered as self-validating systems, where every reagent serves a distinct, causal purpose.

Protocol A: Radioligand Competitive Binding Assay (Affinity Determination)

This assay determines the thermodynamic binding affinity ( Ki​ ) of Scy I by displacing a radiolabeled standard ( [3H] -Substance P).

• System Rationale: We utilize isolated CHO cell membranes stably expressing human NK-1. Using membranes rather than whole cells eliminates the confounding variables of receptor internalization and intracellular signaling, isolating the pure binding event.

• Step 1: Buffer Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.4, 3 mM MnCl2​ ). Causality: Mn2+ ions are strictly required to stabilize the high-affinity state of the GPCR-G-protein complex.

• Step 2: Inhibitor & Carrier Addition: Add 0.02% Bovine Serum Albumin (BSA) and a protease inhibitor cocktail (1 µM phosphoramidon, 40 µg/mL bacitracin). Causality: BSA coats the polypropylene assay plates, preventing the amphipathic Scy I from adhering to the plastic (which would artificially lower the free concentration). Phosphoramidon inhibits neutral endopeptidase (NEP), preventing the enzymatic degradation of the peptide during the assay.

• Step 3: Incubation: Combine 50 µg of membrane protein, 0.5 nM [3H] -Substance P, and varying concentrations of Scy I ( 10−12 to 10−5 M). Incubate at 25°C for 60 minutes to reach equilibrium.

• Step 4: Filtration & Readout: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding). Wash thrice with ice-cold buffer, add scintillation fluid, and quantify radioactivity. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol B: High-Throughput Intracellular Calcium Mobilization (Efficacy Determination)

This functional assay measures the real-time Gq​ -mediated calcium flux induced by Scy I using a Fluorometric Imaging Plate Reader (FLIPR).

• System Rationale: Fluo-4 AM is a cell-permeable fluorogenic dye. Once inside the cell, endogenous esterases cleave the AM ester, trapping the dye intracellularly. Upon binding free Ca2+ released from the ER, its fluorescence increases >100-fold, providing a direct, kinetic readout of NK-1 activation.

• Step 1: Cell Plating: Seed CHO-NK1 cells at 20,000 cells/well in a 384-well black-walled, clear-bottom plate. Incubate overnight.

• Step 2: Dye Loading: Remove media and add 20 µL of Fluo-4 AM loading buffer containing 2.5 mM probenecid. Causality: Probenecid is an inhibitor of organic anion transporters; it is mandatory to prevent the cells from actively pumping the cleaved Fluo-4 dye back into the extracellular space.

• Step 3: Incubation: Incubate for 60 minutes at 37°C, then equilibrate to room temperature for 15 minutes to reduce temperature-induced baseline drift.

• Step 4: Agonist Addition & Readout: Transfer the plate to the FLIPR instrument. Record baseline fluorescence for 10 seconds. The instrument automatically injects Scy I (prepared in buffer with 0.1% BSA). Record maximum fluorescence (Peak RFU) over a 3-minute kinetic window. Determine the EC50​ via non-linear regression.

Fig 2: High-throughput FLIPR calcium mobilization assay workflow for NK-1 agonism.

References

• NovoPro Bioscience. "Scyliorhinin I, Scy I; Shark Substance P Related Peptide." NovoPro Bioscience Inc.,[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 147048, Scyliorhinin I." PubChem,[Link]

• Dike, A., et al. "Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist." Biophysical Journal, vol. 88, no. 5, 2005, pp. 3592-3600. PubMed Central,[Link]

• Langelaan, D. N., et al. "Membrane catalysis of peptide-receptor binding." Biochemistry and Cell Biology, vol. 88, no. 2, 2010, pp. 203-210. PubMed Central,[Link]

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• 3. H-ALA-LYS-PHE-ASP-LYS-PHE-TYR-GLY-LEU-MET-NH2 | 103425-21-4 [chemicalbook.com]
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• 5. Membrane catalysis of peptide-receptor binding - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role of Shark Substance P-Related Peptides (Scyliorhinins) in Smooth Muscle Contraction: Mechanisms, Receptor Pharmacology, and Experimental Workflows

Executive Summary

Scyliorhinins (Scy I and Scy II) are highly potent tachykinin neuropeptides originally isolated from the gut of the dogfish shark (Scyliorhinus canicula)[1]. Structurally related to mammalian Substance P, these peptides exhibit profound contractile activity on visceral and vascular smooth muscles across species. This technical guide provides an in-depth analysis of the receptor pharmacology, intracellular signaling cascades, and the field-proven experimental workflows required to validate the smooth muscle contractile properties of Scyliorhinins.

Introduction to Scyliorhinins

Tachykinins represent an evolutionarily conserved family of neuropeptides characterized by a common C-terminal sequence motif: Phe-X-Gly-Leu-Met-NH2[2]. This C-terminal amidation is critical for receptor recognition and biological activity.

In elasmobranchs, the primary tachykinins are:

• Scyliorhinin I (Scy I): A decapeptide (AKFDKFYGLM-NH2) that acts as a highly potent dual agonist for mammalian Neurokinin-1 (NK1) and Neurokinin-2 (NK2) receptors[3].

• Scyliorhinin II (Scy II): An 18-amino acid peptide that functions as a preferential agonist for the Neurokinin-3 (NK3) receptor[4].

Structural studies using NMR and circular dichroism reveal that while Scy I exists as a random coil in aqueous solutions, contact with lipid membranes induces a highly specific α -helical conformation at the C-terminus (residues D4-M10). This membrane-induced structural shift is an essential prerequisite for receptor binding and subsequent smooth muscle activation[3].

Receptor Pharmacology and Binding Kinetics

Scyliorhinins exert their contractile effects by binding to Neurokinin (NK) receptors, which belong to the Class I (rhodopsin-like) G-protein coupled receptor (GPCR) superfamily[5]. The broad physiological activity of Scy I is attributed to its unique lack of selectivity between NK1 and NK2 receptors, allowing it to trigger robust contractions in tissues where either receptor subtype predominates.

Quantitative Receptor Affinity Summary

The following table summarizes the binding affinities and primary smooth muscle targets of Scyliorhinins compared to endogenous mammalian ligands[6],.

Receptor Subtype	Endogenous Mammalian Ligand	Scyliorhinin Affinity Profile	Primary Smooth Muscle Target
NK1	Substance P	Scy I (High Affinity, Ki​≈0.9 nM)	Vascular, Intestinal
NK2	Neurokinin A	Scy I (High Affinity, Ki​≈2.0 nM)	Bladder, Airways, GI Tract
NK3	Neurokinin B	Scy II (Preferential Agonist)	CNS, Enteric Neurons

Intracellular Signaling Mechanism of Contraction

The binding of Scyliorhinin to NK1 or NK2 receptors initiates a classical Gq​/11 -coupled signaling cascade that culminates in smooth muscle contraction[5].

• Receptor Activation: Scy I binds to the extracellular loops of the NK GPCR, inducing a conformational change that activates the Gq​ protein alpha subunit.

• Phospholipase C (PLC) Cleavage: Gq​ activates PLC- β , which hydrolyzes membrane-bound phosphatidylinositol 4,5-bisphosphate (PIP2) into two critical second messengers: Inositol 1,4,5-trisphosphate (IP3) and Diacylglycerol (DAG).

• Calcium Mobilization: IP3 diffuses through the cytosol and binds to IP3 receptors on the sarcoplasmic reticulum (SR), triggering a massive release of stored intracellular Ca2+ .

• Sensitization via PKC: Concurrently, DAG activates Protein Kinase C (PKC), which phosphorylates target proteins that sensitize the contractile machinery to calcium.

• Actomyosin Cross-Bridging: The released Ca2+ binds to Calmodulin (CaM). The Ca2+ -CaM complex activates Myosin Light Chain Kinase (MLCK), which phosphorylates the regulatory light chain of myosin, driving actin-myosin cross-bridge cycling and sustained smooth muscle contraction.

Scyliorhinin-induced GPCR signaling pathway mediating smooth muscle contraction.

Experimental Workflows for Validating Contractile Mechanisms

To establish scientific causality regarding how Scyliorhinins induce contraction, researchers rely on self-validating ex vivo organ bath assays. By systematically applying specific pharmacological inhibitors, the exact nodes of the signaling pathway can be isolated and verified[7].

Protocol: Ex Vivo Organ Bath Contractility Assay

This protocol details the methodology for assessing Scy I-induced contractions in rat gastric fundus or guinea pig ileum strips.

Step 1: Tissue Isolation & Preparation Rapidly excise the target smooth muscle tissue (e.g., longitudinal strips of the gastric fundus, approx. 2x15 mm) and place it in cold, oxygenated Krebs-Henseleit buffer to preserve viability.

Step 2: Organ Bath Mounting Suspend the strips in 10-mL organ baths containing Krebs solution. Maintain the bath at 37°C and continuously aerate with 95% O2​ / 5% CO2​ to maintain a physiological pH of 7.4.

Step 3: Equilibration Apply a resting tension of 1.0 g. Allow the tissue to equilibrate for 60 minutes. Critical Causality Step: Replace the bath solution every 15 minutes to wash out endogenous prostaglandins and neurotransmitters that could skew baseline tension.

Step 4: Inhibitor Pre-treatment (Mechanistic Isolation) To prove the exact intracellular mechanism, pre-incubate separate tissue strips with targeted inhibitors for 20 minutes before adding Scyliorhinin[7]:

• To validate PLC dependence: Pre-treat with U-73122 ( 549μM EC50​ block). If contraction is blunted, PLC is required.

• To validate intracellular Ca2+ release: Pre-treat with Dantrolene ( 30.2μM EC50​ block) to inhibit ryanodine receptors/SR calcium release.

• To validate extracellular Ca2+ influx: Pre-treat with Diltiazem ( 825nM EC50​ block) to block L-type voltage-gated calcium channels.

Step 5: Agonist Dosing & Recording Administer Scyliorhinin cumulatively (e.g., 1 nM to 3 μ M). Record isometric tension using a force-displacement transducer connected to a digital data acquisition system. Normalize responses as a percentage of a maximal reference contraction (e.g., induced by 60 mM KCl).

Ex vivo organ bath workflow for assessing Scyliorhinin contractile mechanisms.

Therapeutic and Research Implications

Understanding the dual NK1/NK2 agonism of Scyliorhinin I provides a highly stable peptide scaffold for drug development. Because Scy I requires membrane-induced folding to interact with its receptors[3], lipid-formulated Scyliorhinin analogs are currently being investigated as potent prokinetic agents for severe gastrointestinal motility disorders, paralytic ileus, and overactive bladder modeling.

References

• UniProtKB - P08608 (TKN1_SCYCA): Scyliorhinin-1. UniProt Consortium. Available at:[Link]

• UniProtKB - P08609 (TKN2_SCYCA): Scyliorhinin-2. UniProt Consortium. Available at:[Link]

• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist. Biophysical Journal (2005). Available at:[Link]

• Pharmacological characterization of the contractile effects of galanin (1-29)-NH2, galantide and galanin (1-14)-(alpha-aminobutyric acid8)scyliorhinin-I in the rat gastric fundus. Fundamental & Clinical Pharmacology (1997). Available at:[Link]

• Molecular Recognition of Tachykinin Receptor Selective Agonists: Insights from Structural Studies. Current Protein & Peptide Science (2013). Available at:[Link]

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• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Pharmacological characterization of the contractile effects of galanin (1-29)-NH2, galantide and galanin (1-14)-(alpha-aminobutyric acid8)scyliorhinin-I in the rat gastric fundus - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2 (Scyliorhinin I) In Vivo

Executive Summary

The decapeptide Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2 , commonly known as Scyliorhinin I (Scy I) , is a potent neuropeptide belonging to the tachykinin family. Originally isolated from the gastrointestinal tract of the European common dogfish (Scyliorhinus caniculus), Scy I is distinguished by its unique pharmacological signature: it is a high-affinity, dual agonist for both mammalian Neurokinin-1 (NK-1) and Neurokinin-2 (NK-2) receptors[1].

Unlike Substance P (which is highly selective for NK-1) or Neurokinin A (selective for NK-2), Scy I bridges the gap between these receptor subtypes. This whitepaper provides an in-depth technical analysis of Scy I, detailing its structural biology, receptor binding kinetics, in vivo hemodynamic and behavioral effects, and the rigorous experimental methodologies required to evaluate its pharmacological profile.

Structural Biology and Membrane Dynamics

To understand the in vivo efficacy of Scy I, one must examine its conformational dynamics. Like most tachykinins, Scy I exists as a highly flexible, random coil in aqueous environments. However, receptor binding is a membrane-assisted process.

Membrane-Induced Folding

NMR spectroscopy and circular dichroism studies utilizing dodecyl phosphocholine (DPC) micelles—a membrane-mimetic environment—reveal that Scy I undergoes significant conformational changes upon approaching the lipid bilayer[2].

• The "Message" Domain (C-terminus): Residues 4 through 10 (Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2) form a stable 310​ -helix that is in equilibrium with an α -helix. This highly conserved C-terminal face presents a hydrophobic surface (Phe6, Leu9, Met10) to the receptor pocket.

• The "Address" Domain (N-terminus): The N-terminal region remains extended but exhibits turn-like elements. The presence of two positively charged Lysine residues (Lys2, Lys5) facilitates initial electrostatic interactions with the anionic headgroups of the plasma membrane, effectively increasing the local concentration of the peptide near the NK-1/NK-2 receptors[2].

Membrane-assisted receptor binding mechanism of Scyliorhinin I.

Receptor Pharmacology and Binding Kinetics

The substitution of specific amino acids in the Scy I sequence dictates its dual affinity. The presence of Tyrosine at position 7 (Tyr7) is critical for NK-2 receptor binding, while the aromatic ring of this same residue, alongside the C-terminal methionine amide, ensures potent NK-1 receptor activation[2].

Quantitative Binding Profile

In vitro competitive binding assays using radiolabeled ligands demonstrate that Scy I is virtually equipotent at NK-1 and NK-2 receptors, with negligible affinity for the NK-3 subtype[3].

Table 1: Receptor Binding Affinities ( Ki​ ) of Scyliorhinin I

Receptor Subtype	Primary Endogenous Ligand	Scyliorhinin I Affinity ( Ki​ )	Tissue Model
NK-1	Substance P	~0.9 nM	Rat submandibular gland
NK-2	Neurokinin A	~2.0 nM	Hamster urinary bladder
NK-3	Neurokinin B	> 1,000 nM	Rat cerebral cortex

In Vivo Pharmacological Profile

The dual agonism of Scy I translates to a complex and robust in vivo profile, primarily affecting the cardiovascular, gastrointestinal, and central nervous systems.

Cardiovascular Hemodynamics

Intravenous (i.v.) administration of Scy I produces profound vasoactive effects. In elasmobranch models (e.g., Squalus acanthias), Scy I induces acute hypotension driven by systemic vasodilation[4].

• Regional Blood Flow: Pulsed Doppler flowmetry reveals that this vasodilation causes a transient spike in mesenteric blood flow and a prolonged, sustained increase in celiac blood flow[4].

• Mechanism: This response is primarily mediated via endothelial NK-1 receptors, which trigger the calcium-dependent activation of Endothelial Nitric Oxide Synthase (eNOS), leading to NO-mediated smooth muscle relaxation in the vasculature.

Gastrointestinal Motility

While it relaxes vascular smooth muscle, Scy I potently contracts visceral smooth muscle. It is a highly efficacious constrictor of the longitudinal muscle of the guinea pig ileum and the carp intestinal bulb[3]. This excitatory response is mediated directly via NK-2 receptors located on the smooth muscle cells, triggering Phospholipase C (PLC) and subsequent inositol triphosphate ( IP3​ )-induced intracellular calcium release.

Central Nervous System (Behavioral)

When administered intracerebroventricularly (i.c.v.), tachykinins induce specific behavioral phenotypes in rodents. Scy I produces a potent, dose-dependent reciprocal hindlimb scratching behavior in mice. This response is centrally mediated via supraspinal neurokinin receptors, with an ED50​ comparable to other potent tachykinins (~0.08 nmol/animal)[5].

Divergent in vivo physiological pathways activated by Scyliorhinin I.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the standard procedures for evaluating the in vivo and ex vivo pharmacological effects of Scy I.

Protocol A: In Vivo Cardiovascular Hemodynamic Assessment

Causality Note: Unrestrained models are preferred to prevent stress-induced catecholamine release, which can mask tachykinin-induced vasodilation.

• Animal Preparation: Anesthetize the animal model (e.g., Sprague-Dawley rat or elasmobranch model) and surgically implant a catheter into the dorsal aorta (or femoral artery) for continuous blood pressure monitoring.

• Flowmetry Setup: Implant a pulsed Doppler flow probe around the celiac and superior mesenteric arteries to quantify regional blood flow.

• Recovery: Allow the animal a 24-hour post-surgical recovery period in an unrestrained observation arena to establish baseline hemodynamic stability.

• Peptide Administration: Dissolve Scy I in sterile saline containing 0.1% Bovine Serum Albumin (BSA) to prevent peptide adhesion to plastic tubing. Administer via a jugular vein catheter in bolus doses ranging from 0.1 to 10 nmol/kg.

• Data Acquisition: Record Mean Arterial Pressure (MAP), Heart Rate (HR), and regional vascular resistance continuously for 30 minutes post-injection.

• Validation: Pre-treat a control cohort with a selective NK-1 antagonist (e.g., L-732,138) to confirm that the hypotensive response is specifically NK-1 mediated.

Protocol B: Ex Vivo Guinea Pig Ileum Contractility Assay

Causality Note: The guinea pig ileum is the gold standard for NK-1/NK-2 dual assays due to its dense, well-characterized expression of both receptor subtypes.

• Tissue Isolation: Euthanize a male guinea pig (300-400g) and rapidly excise the terminal ileum. Flush the lumen with warmed, oxygenated Tyrode's solution.

• Organ Bath Setup: Mount 2 cm longitudinal segments in a 10 mL organ bath containing Tyrode's solution maintained at 37°C and aerated with 95% O2​ / 5% CO2​ .

• Tension Calibration: Apply a resting tension of 1.0 g and allow the tissue to equilibrate for 60 minutes, washing the bath every 15 minutes.

• Dose-Response Curve: Add Scy I to the bath in cumulative half-log concentrations ( 10−10 to 10−6 M). Record isometric contractions using a force-displacement transducer.

• Receptor Differentiation: To isolate the NK-2 mediated contraction, pre-incubate the tissue with an NK-1 selective antagonist (e.g., CP-99,994) for 15 minutes prior to Scy I application.

References

• Bio-Synthesis. "Scyliorhinins Products, Scyliorhinins Related Peptides, SCY I and II." Bio-Synthesis Inc. Available at: [Link]

• National Institutes of Health (PMC). "Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist." Biophysical Journal. Available at: [Link]

• National Institutes of Health (PubMed). "Vasoactivity and immunoreactivity of fish tachykinins in the vascular system of the spiny dogfish." American Journal of Physiology. Available at:[Link]

Sources

• 1. Scyliorhinins Products, Scyliorhinins Related Peptides, SCY I and II [biosyn.com]
• 2. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Vasoactivity and immunoreactivity of fish tachykinins in the vascular system of the spiny dogfish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. molnova.com [molnova.com]

An In-Depth Technical Guide to Scyliorhinin I: A Dual Tachykinin NK-1 and NK-2 Receptor Agonist

Executive Summary

Scyliorhinin I (Scy I) is a linear decapeptide first isolated from the intestine of the European common dogfish, Scyliorhinus canicula.[1] It holds a unique position within the tachykinin family of neuropeptides due to its high affinity and potent agonist activity at both mammalian neurokinin-1 (NK-1) and neurokinin-2 (NK-2) receptors, a profile not commonly seen with endogenous mammalian tachykinins like Substance P (SP) or Neurokinin A (NKA).[1][2] This dual agonism, coupled with its significantly lower affinity for the NK-3 receptor, makes Scyliorhinin I an invaluable pharmacological tool for researchers investigating the complex physiology and pathophysiology of the tachykinin system.[1] This guide provides a comprehensive overview of Scy I's molecular characteristics, pharmacological profile, mechanism of action, and the key experimental methodologies used for its characterization, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction to the Tachykinin System and Scyliorhinin I

The tachykinin family, named for their ability to induce rapid contractions in smooth muscle tissue, comprises a group of structurally related peptides sharing a conserved C-terminal sequence: Phe-X-Gly-Leu-Met-NH2.[3] In mammals, these peptides, including SP, NKA, and Neurokinin B (NKB), act as neurotransmitters and neuromodulators in both the central and peripheral nervous systems.[2][4] They exert their effects by activating three distinct G protein-coupled receptors (GPCRs): NK-1, NK-2, and NK-3.[4] While endogenous ligands show preferential affinity (SP for NK-1, NKA for NK-2, and NKB for NK-3), this selectivity is not absolute, leading to complex cross-reactivity.[2]

Scyliorhinin I emerges as a critical research tool precisely because it potently activates both NK-1 and NK-2 receptors with high affinity, comparable to that of the endogenous ligands SP and NKA, respectively.[1] This allows for the simultaneous investigation of physiological processes co-regulated by these two receptor subtypes, such as gastrointestinal motility, neurogenic inflammation, and pain transmission.[2]

Molecular Profile of Scyliorhinin I

Primary Structure and Physicochemical Properties

Scyliorhinin I is a decapeptide with the following primary amino acid sequence: Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2

This sequence results in a molecule with the following properties:

• Molecular Formula: C59H87N13O13S

• Molecular Weight: 1218.5 g/mol

Conformational Analysis: The Impact of the Microenvironment

The biological activity of a peptide is intrinsically linked to its three-dimensional structure. Structural studies using 2D-NMR spectroscopy have revealed that the conformation of Scyliorhinin I is highly dependent on its environment.[1][5]

• In Aqueous Solution: Scy I exists in a largely unstructured, random coil state. This flexibility is common for small linear peptides in a polar solvent.[1][5]

• In a Membrane-Mimetic Environment (DPC Micelles): When introduced to a nonpolar, membrane-like environment, Scy I undergoes a significant conformational change. The C-terminal region of the peptide (from Asp4 to Met10) adopts a helical conformation, existing in an equilibrium between a 3(10)-helix and a more classical α-helix.[1][5] The N-terminus remains flexible but exhibits a possible turn structure.[1]

Expert Insight: This induced helical structure in a lipid environment is critical for its function. The prevailing hypothesis is that tachykinin peptides approach the cell surface, and the interaction with the phospholipid bilayer induces the bioactive conformation necessary for insertion into and activation of the transmembrane receptor binding pocket. The specific helical nature of Scy I's C-terminus likely explains its ability to effectively engage both NK-1 and NK-2 receptor binding sites.

Pharmacology and Receptor Interaction

Scyliorhinin I is characterized as a full agonist at both NK-1 and NK-2 receptors, meaning it can elicit a maximal response from the cell or tissue.[6] Its activity at NK-3 receptors is significantly lower, making it a selective dual NK-1/NK-2 agonist.[1][6]

Binding Affinity and Potency Profile

The affinity of a ligand for its receptor is a key determinant of its biological activity. Quantitative data for Scyliorhinin I has been established through various bioassays.

Parameter	Receptor	Preparation	Value	Reference
Ki (Inhibition Constant)	NK-1	Rat Submandibular Gland	0.9 nM	[7]
Ki (Inhibition Constant)	NK-2	Hamster Bladder	2.0 nM	[7]
Relative Potency	NK-1	Guinea Pig Ileum	As potent as Substance P methylester	[6]
Relative Potency	NK-2	Rabbit Pulmonary Artery	As potent as Neurokinin A	[6]
Relative Potency	NK-2	Hamster Trachea	As potent as Neurokinin A	[6]

Note: pD2 (-log EC50) and specific EC50 values for Scyliorhinin I are highly dependent on the specific tissue preparation and assay conditions used and are not widely reported in a standardized, comparative format. The data above clearly establishes its high, nanomolar affinity for both receptors.

Structure-Activity Relationships

Studies using synthetic analogues of Scyliorhinin I have provided insight into the importance of specific amino acid residues for its activity. Substitution at position 7 (Tyrosine) has been shown to modulate the potency and selectivity between NK-1 and NK-2 receptors. For instance, replacing Tyr7 with Phenylalanine-based analogues maintained high potency at NK-1 receptors while reducing affinity for NK-2 receptors by 10-30 fold, demonstrating the critical role of this position in conferring dual agonism.[6]

Mechanism of Action and Signaling Pathways

As members of the GPCR superfamily, tachykinin receptors translate the extracellular signal of peptide binding into an intracellular response via heterotrimeric G proteins.[4] The NK-1 and NK-2 receptors are known to primarily couple to Gq/11 and Gs G-protein subtypes.[3][8]

Activation of the NK-1/NK-2 receptors by Scyliorhinin I initiates the following cascade:

• Gq/11 Pathway: The activated Gαq subunit stimulates phospholipase C (PLC).[3]

• PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3]

• IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[9]

• DAG, along with the elevated Ca2+, activates Protein Kinase C (PKC), which phosphorylates numerous downstream targets, leading to cellular responses like smooth muscle contraction and neurotransmitter release.[4]

• Gs Pathway: The activated Gαs subunit stimulates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) levels. cAMP in turn activates Protein Kinase A (PKA), which modulates cellular activity.[4][8]

The following diagram illustrates this core signaling cascade.

Caption: Tachykinin NK-1/NK-2 Receptor Signaling Pathways.

Key Methodologies for Characterization

The pharmacological profile of Scyliorhinin I is defined using a combination of binding and functional assays. As a Senior Application Scientist, it is crucial to not just perform these assays, but to understand the principles that ensure data integrity and reproducibility.

Protocol: Radioligand Competition Binding Assay

This assay determines the affinity (Ki) of Scyliorhinin I by measuring its ability to compete with a radiolabeled ligand for binding to NK-1 or NK-2 receptors.

Experimental Rationale: The principle is competitive inhibition. By incubating receptor-containing membranes with a fixed concentration of a high-affinity radiolabeled antagonist (e.g., [3H]-SR140333 for NK-1) and increasing concentrations of unlabeled Scyliorhinin I, we can determine the concentration of Scy I that displaces 50% of the radioligand (the IC50). This value is then converted to an inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize tissues or cultured cells known to express the target receptor (e.g., CHO cells transfected with human NK-1R) in an ice-cold buffer (e.g., Tris-HCl) containing protease inhibitors. Centrifuge to pellet the membranes and resuspend in the assay buffer.[10]

• Assay Setup: In a 96-well plate, add the following to each well:

  • Receptor membrane preparation.

  • A fixed concentration of radioligand (typically at or below its Kd value).[11]

  • Increasing concentrations of unlabeled Scyliorhinin I (for the competition curve) or buffer alone (for total binding).

  • For non-specific binding control wells, add a high concentration of a known, non-radioactive NK-1/NK-2 antagonist (e.g., 1 µM Aprepitant).[10]

• Incubation: Incubate the plate for a defined period (e.g., 60-90 minutes) at a controlled temperature (e.g., 30°C) with gentle agitation to reach binding equilibrium.[12]

• Termination and Filtration: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in 0.3% polyethyleneimine (PEI).[10]

  • Expert Insight: PEI pre-soaking is a critical step. It reduces the non-specific binding of the positively charged radioligand to the negatively charged glass fibers, thereby increasing the signal-to-noise ratio.

• Washing: Immediately wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[12]

• Quantification: Place the dried filters into scintillation vials, add scintillation cocktail, and measure the radioactivity (counts per minute, CPM) using a scintillation counter.[10]

• Data Analysis: Subtract non-specific binding from all other readings to determine specific binding. Plot specific binding against the log concentration of Scyliorhinin I and fit the data to a one-site competition model using non-linear regression to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration and Kd is the dissociation constant of the radioligand.

The following diagram illustrates the general workflow for this assay.

Caption: General Radioligand Binding Assay Workflow.

Protocol: In Vitro Functional Assay (Guinea Pig Ileum Contraction)

This classic organ bath bioassay measures the potency (EC50) and efficacy of Scyliorhinin I by quantifying its ability to induce contraction of intestinal smooth muscle, which is rich in NK-1 and NK-2 receptors.

Step-by-Step Methodology:

• Tissue Dissection: Humanely euthanize a guinea pig (e.g., male Dunkin-Hartley).[13] Isolate a segment of the terminal ileum and place it in a petri dish containing physiological salt solution (e.g., Tyrode's solution) maintained at 37°C and aerated with carbogen (95% O2, 5% CO2).[13][14]

  • Expert Insight: Carbogenation is essential. It provides oxygen to maintain tissue viability and the CO2 buffers the physiological salt solution to maintain a stable pH.

• Tissue Mounting: Cut the ileum into 2-3 cm segments. Mount a segment in an isolated organ bath chamber filled with aerated Tyrode's solution at 37°C. Attach one end to a fixed hook and the other to an isotonic force transducer.[13]

• Equilibration: Apply a resting tension of 0.5-1.0 g and allow the tissue to equilibrate for at least 30-60 minutes, washing with fresh solution every 15 minutes until a stable baseline is achieved.[13]

• Cumulative Concentration-Response Curve: Add Scyliorhinin I to the organ bath in a cumulative manner, increasing the concentration in logarithmic increments (e.g., 1 nM to 10 µM).[13] Allow the response to each concentration to plateau before adding the next.

• Data Recording: Record the contractile response (change in tension) at each concentration using a data acquisition system.[15]

• Data Analysis: Measure the peak contractile response at each concentration and normalize the data as a percentage of the maximal response. Plot the percent response against the log concentration of Scyliorhinin I and fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration that produces 50% of the maximal effect) and the Emax (maximal efficacy).[15]

Protocol: In Vitro Functional Assay (Calcium Mobilization)

This cell-based assay provides a high-throughput method to measure receptor activation by quantifying changes in intracellular calcium concentration using fluorescent dyes.

Step-by-Step Methodology:

• Cell Culture: Culture cells expressing the receptor of interest (e.g., HEK293T cells transiently transfected with NK-2R) in a multi-well plate (e.g., 96- or 384-well) until they reach near-confluence.[16]

• Dye Loading: Wash the cells and incubate them with a cell-permeable fluorescent calcium indicator dye (e.g., Fluo-4 AM) in a suitable buffer.[16]

  • Expert Insight: The acetoxymethyl (AM) ester group makes the dye lipid-soluble, allowing it to cross the cell membrane. Once inside the cell, cellular esterases cleave the AM group, trapping the now-impermeable, calcium-sensitive form of the dye in the cytoplasm.

• Assay Execution: Place the plate into a fluorescence imaging plate reader (FLIPR) or a FlexStation.[17][18]

• Ligand Addition and Measurement: Establish a stable baseline fluorescence reading. The instrument then automatically injects a solution of Scyliorhinin I into each well while simultaneously and continuously measuring the fluorescence intensity. Binding of Scy I to the receptor triggers Ca2+ release, which causes the dye to fluoresce brightly.[16]

• Data Analysis: The change in relative fluorescence units (RFU) over time is recorded. The peak fluorescence intensity is plotted against the log concentration of Scyliorhinin I. The data is then fitted to a sigmoidal dose-response curve to calculate the EC50 for calcium mobilization.[16]

Physiological and Pathophysiological Context

The dual activation of NK-1 and NK-2 receptors by Scyliorhinin I makes it relevant to a host of physiological systems where these receptors are co-expressed and play synergistic roles.

• Gastrointestinal Tract: Both NK-1 and NK-2 receptors are crucial for regulating gut motility. NK-1 receptors on interstitial cells of Cajal and NK-2 receptors directly on smooth muscle cells mediate excitatory transmission, making Scy I a potent stimulator of intestinal contraction.[2]

• Neurogenic Inflammation: Tachykinins are key mediators of neurogenic inflammation. Activation of NK-1 receptors on endothelial cells causes plasma extravasation, while NK-2 receptor activation can contribute to inflammatory cell responses. Scy I can be used to model these integrated inflammatory responses.[2]

• Respiratory System: NK-2 receptors are prominently expressed in the smooth muscle of the airways, where they mediate bronchoconstriction.[3]

Pharmacokinetic (ADME) Profile: An Area for Investigation

A comprehensive review of the public literature reveals a significant gap in the characterization of Scyliorhinin I's Absorption, Distribution, Metabolism, and Excretion (ADME) properties. As a peptide, it is subject to specific pharmacokinetic challenges, including poor oral bioavailability and rapid degradation by peptidases.

Expert Insight & Future Directions: To advance Scy I from a research tool to a potential therapeutic lead, a full pharmacokinetic workup would be required. Key studies would include:

• Plasma Stability Assays: Incubating Scy I in plasma from different species (rat, dog, human) to determine its half-life and identify major cleavage sites.

• In Vivo Pharmacokinetic Studies: Administering Scy I via relevant routes (e.g., intravenous, subcutaneous) to animal models and collecting serial blood samples to determine key parameters like clearance, volume of distribution, and elimination half-life.[19]

• Metabolite Identification: Using LC-MS/MS to identify the major metabolites formed in vitro and in vivo.

• Permeability Assays: Using Caco-2 cell monolayers to predict intestinal absorption and assess its potential for oral delivery.

Understanding these parameters is essential for designing analogues with improved drug-like properties.

Summary

Scyliorhinin I is a potent, non-mammalian tachykinin that serves as a high-affinity dual agonist for the NK-1 and NK-2 receptors. Its unique pharmacological profile, well-defined structure, and clear mechanism of action make it an indispensable tool for elucidating the integrated roles of these two receptors in health and disease. The robust methodologies detailed herein—from binding assays to functional organ bath and cell-based screens—provide a validated framework for its characterization. While its utility as a therapeutic agent is currently limited by a lack of pharmacokinetic data, its value as a pharmacological probe in basic and preclinical research remains unequivocal.

References

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. [Link]

• Steinhoff, M. S., von Mentzer, B., Geppetti, P., Pothoulakis, C., & Bunnett, N. W. (2014). Tachykinins and their receptors: a story of pain and inflammation. Physiological reviews, 94(1), 265–301. [Link]

• Creative Bioarray. (n.d.). Ca2+ Mobilization Assay. Creative Bioarray. [Link]

• University of Strathclyde. (n.d.). Guinea Pig Ileum. University of Strathclyde. [Link]

• Patacchini, R., Maggi, C. A., Rovero, P., Lancia, D., & Giolitti, A. (1993). Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors. European journal of pharmacology, 250(2), 311–316. [Link]

• Corasaniti, M. T., Paoletti, A., & Nisticò, R. (2022). The Neurokinin-1 Receptor: Structure Dynamics and Signaling. International Journal of Molecular Sciences, 23(19), 11953. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Tachykinin receptors. [Link]

• Madsen, J. J., Petersen, J. E., Christensen, D. P., Hansen, J. B., Schwartz, T. W., & Rosenkilde, M. M. (2023). Challenging activity and signaling bias in tachykinin NK1 and NK2 receptors by truncated neuropeptides. The Journal of biological chemistry, 299(12), 105438. [Link]

• Mistry, R., & Williams, C. (2016). Ca2+ Mobilization Assays in GPCR Drug Discovery. In Methods in Molecular Biology, vol 1493. Springer, New York, NY. [Link]

• Giolitti, A., Meini, S., Tramontana, M., Quartara, L., & Maggi, C. A. (2006). In vitro pharmacological characterization of ibodutant at the human tachykinin NK2 receptor. Neuropeptides, 40(4), 253-261. [Link]

• Mistry, R., & Williams, C. (2015). Ca2+ mobilization assays in GPCR drug discovery. King's College London Research Portal. [Link]

• D'Huyvetter, C., Brams, M., & Schols, D. (2014). Characterization of G protein-coupled receptors by a fluorescence-based calcium mobilization assay. Journal of visualized experiments : JoVE, (89), 51516. [Link]

• RJPT SimLab. (n.d.). INTRODUCTION To determine pD2 value of histamine using guinea pig ileum. [Link]

• Sharma, A., Srivastava, S., Kumar, A., & Hosur, R. V. (2005). Membrane-induced structure of scyliorhinin I: a dual NK1/NK2 agonist. Biophysical journal, 88(5), 3565–3576. [Link]

• Patacchini, R., & Maggi, C. A. (1994). Comparison of tachykinin NK1 and NK2 receptors in the circular muscle of the guinea-pig ileum and proximal colon. British journal of pharmacology, 113(4), 1147–1154. [Link]

• Manjusha, B., & B, S. (2010). In vitro Evaluation Techniques for Gastrointestinal Motility. Indian Journal of Pharmaceutical Education and Research, 44(4), 405-410. [Link]

• Creative Biolabs. (n.d.). Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection. [Link]

• Norecopa. (2021). Guinea Pig Ileum. [Link]

• Sharma, A., Srivastava, S., Kumar, A., & Hosur, R. V. (2005). Membrane-induced structure of scyliorhinin I: a dual NK1/NK2 agonist. Biophysical journal, 88(5), 3565–3576. [Link]

• Davenport, A. P. (2002). Radioligand binding assays and their analysis. Methods in molecular biology (Clifton, N.J.), 194, 219–240. [Link]

• Aimone, L. D. (2005). Overview of pharmacokinetics. Current protocols in pharmacology, Chapter 7, Unit 7.1. [Link]

• Garcia-Serna, R., Boyer, S., & Mestres, J. (2025). Refined ADME Profiles for ATC Drug Classes. Pharmaceutics, 17(2), 308. [Link]

• Zhong, H., Liu, J., & Wang, H. (2022). Current trends in drug metabolism and pharmacokinetics. Acta pharmaceutica Sinica. B, 12(7), 2865–2880. [Link]

• Di, L. (2016). Pharmacokinetic Properties and In Silico ADME Modeling in Drug Discovery. Expert Opinion on Drug Discovery, 11(8), 797-811. [Link]

• Janicka, M., Cichocka, J., & Dołowy, M. (2023). Study of the Lipophilicity and ADMET Parameters of New Anticancer Diquinothiazines with Pharmacophore Substituents. International journal of molecular sciences, 24(17), 13328. [Link]

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• 1. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Ht Receptors, Signaling Pathways and Effects, Mechanisms of Action of The Tachykinin System and Its | ClinicSearch [clinicsearchonline.org]
• 3. Tachykinin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. mdpi.com [mdpi.com]
• 5. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Challenging activity and signaling bias in tachykinin NK1 and NK2 receptors by truncated neuropeptides - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Ca2+ Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
• 18. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 19. Overview of pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: In Vitro Assay Protocols for Scyliorhinin I NK-1 and NK-2 Receptor Activation

Introduction to Scyliorhinin I and Tachykinin Receptors

Scyliorhinin I (ScyI) is a linear decapeptide originally isolated from the gut of the dogfish (Scyliorhinus canicula). In mammalian systems, the tachykinin receptor family consists of three distinct G protein-coupled receptors (GPCRs): NK-1, NK-2, and NK-3. While endogenous mammalian tachykinins exhibit strict selectivity—Substance P (SP) for NK-1, Neurokinin A (NKA) for NK-2, and Neurokinin B (NKB) for NK-3—Scyliorhinin I is highly unique. It acts as a potent 1 for both NK-1 and NK-2 receptors, while remaining poorly active at the NK-3 receptor[2],[1].

This dual-affinity profile makes ScyI an invaluable pharmacological tool for researchers investigating receptor cross-talk, evaluating broad-spectrum tachykinin antagonists, and modeling airway hyperresponsiveness and smooth muscle contractility[2].

Mechanistic Framework & Receptor Signaling

Understanding the physical and biochemical mechanisms of ScyI is critical for robust assay design. In aqueous environments, ScyI exists in a random coil state. However, upon approaching the lipid bilayer of the cell membrane, it undergoes a 1 into a 3(10)-helix/alpha-helix at its C-terminus, which is a prerequisite for docking into the orthosteric binding pockets of NK-1 and NK-2[1].

Both NK-1 and NK-2 are classically coupled to the Gαq/11 protein[3]. Activation of these receptors stimulates Phospholipase C (PLC), which cleaves Phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: Inositol triphosphate (IP3) and Diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG co-activates Protein Kinase C (PKC).

Figure 1: Gq-coupled signaling cascade activated by Scyliorhinin I via NK-1 and NK-2 receptors.

Quantitative Pharmacological Profile

The following table summarizes the consensus pharmacological parameters of Scyliorhinin I across the three tachykinin receptor subtypes based on recombinant cell line data[2],[4],[3].

Parameter	NK-1 Receptor	NK-2 Receptor	NK-3 Receptor
Endogenous Agonist	Substance P (SP)	Neurokinin A (NKA)	Neurokinin B (NKB)
Scyliorhinin I Binding Affinity (Ki)	~0.9 nM	~2.0 nM	>200 nM
Receptor Coupling	Gαq/11	Gαq/11	Gαq/11
Primary Second Messenger	IP3 / Ca2+	IP3 / Ca2+	IP3 / Ca2+
ScyI Functional Status	Full Agonist	Full Agonist	Poorly Active

Validated In Vitro Assay Protocols

To rigorously evaluate Scyliorhinin I, a multi-tiered assay approach is required. Binding assays confirm orthosteric affinity, calcium assays provide real-time kinetic functional data, and IP1 assays offer a stable, cumulative readout of pathway efficacy.

Radioligand Competitive Binding Assay

Objective: Determine the inhibition constant (Ki) of ScyI at NK-1 and NK-2 receptors[3]. Causality & Rationale: We utilize [³H]-Substance P for NK-1 and [¹²⁵I]-NKA for NK-2 because they are the highest-affinity endogenous ligands. Glass microfiber (GF/C) filters are pre-soaked in Polyethylenimine (PEI). Because tachykinins are highly basic (positively charged) peptides, they stick non-specifically to the negatively charged glass fibers. PEI is a cationic polymer that neutralizes the filter surface, drastically reducing non-specific background noise.

Step-by-Step Protocol:

• Membrane Preparation: Harvest CHO cells stably expressing human NK-1 or NK-2 receptors. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4) containing 3 mM MnCl₂. Note: Mn²⁺ enhances agonist binding to GPCRs by stabilizing the high-affinity receptor-G protein complex.

• Protease Inhibition: Add a protease inhibitor cocktail (e.g., bacitracin 40 µg/mL, chymostatin 2 µg/mL) to the assay buffer to prevent the enzymatic degradation of the ScyI decapeptide during incubation.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of radioligand (e.g., 0.1 nM[¹²⁵I]-NKA for NK-2), and varying concentrations of ScyI (10⁻¹² to 10⁻⁵ M). Incubate for 60 minutes at room temperature to reach equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through 0.1% PEI-treated GF/C filters using a cell harvester. Wash filters three times with ice-cold wash buffer to remove unbound radioligand.

• Detection: Dry the filters, add scintillation fluid, and measure radioactivity using a microplate scintillation counter.

• Self-Validation System: Define Non-Specific Binding (NSB) by adding 10 µM of unlabeled SP or NKA. Calculate the Z'-factor; the assay is only validated for downstream analysis if Z' > 0.6.

Intracellular Calcium Mobilization Assay (Fluo-4 AM)

Objective: Measure the real-time Gq-mediated calcium flux induced by ScyI[3]. Causality & Rationale: Fluo-4 AM is a cell-permeable fluorogenic dye. Once inside, intracellular esterases cleave the acetoxymethyl (AM) ester, trapping the Fluo-4. However, CHO cells possess organic anion transporters that actively pump the dye back out. We add Probenecid to the buffer to inhibit these transporters, ensuring dye retention. Pluronic F-127 is used as a non-ionic surfactant to prevent the hydrophobic dye from aggregating in the aqueous buffer.

Step-by-Step Protocol:

• Cell Seeding: Seed CHO-NK1 or CHO-NK2 cells at 20,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Remove culture media. Add 20 µL of Dye Loading Buffer (HBSS, 20 mM HEPES, 2 µM Fluo-4 AM, 2.5 mM probenecid, and 0.04% Pluronic F-127).

• Incubation: Incubate the plate for 45 minutes at 37°C, followed by 15 minutes at room temperature to allow for complete esterase cleavage and thermal equilibration.

• Data Acquisition: Transfer the plate to a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence (Ex 488 nm / Em 525 nm) for 10 seconds.

• Stimulation: Inject ScyI automatically via the FLIPR fluidics system and record fluorescence continuously for 3 minutes to capture the peak calcium transient.

• Self-Validation System: Inject 10 µM ATP into control wells. ATP activates endogenous purinergic (P2Y) receptors, triggering a calcium spike independent of the NK receptors. This validates that the cells are healthy, the Gq-PLC pathway is intact, and the dye is properly loaded.

Homogeneous Time-Resolved Fluorescence (HTRF) IP1 Accumulation Assay

Objective: Quantify PLC activity via IP1 accumulation. Causality & Rationale: IP3 has a half-life of seconds, making it difficult to measure reliably in high-throughput formats. By adding Lithium Chloride (LiCl) , we inhibit inositol monophosphatase, the enzyme responsible for degrading IP1 into myo-inositol. This forces IP1 to accumulate in the cell. The HTRF format uses a competitive immunoassay (TR-FRET) which eliminates auto-fluorescence interference from test compounds.

Step-by-Step Protocol:

• Cell Preparation: Detach cells and resuspend in Stimulation Buffer (HBSS, 20 mM HEPES, 50 mM LiCl) at a density of 100,000 cells/mL.

• Stimulation: Dispense 10 µL of the cell suspension into a 384-well white microplate. Add 10 µL of ScyI at various concentrations. Incubate for 60 minutes at 37°C.

• Detection Reagents: Add 5 µL of IP1-d2 (acceptor fluorophore) and 5 µL of Anti-IP1 Cryptate (donor fluorophore) prepared in lysis buffer.

• Equilibration: Incubate for 60 minutes at room temperature in the dark.

• Readout: Read the plate on a TR-FRET compatible microplate reader. Excite at 337 nm and measure emission at 620 nm (Cryptate) and 665 nm (d2).

• Self-Validation System: Calculate the 665/620 ratio. Because this is a competitive assay, a decrease in the HTRF ratio indicates an increase in intracellular IP1. Run a standard curve using unlabeled IP1 in parallel to interpolate exact cellular IP1 concentrations and validate the dynamic range of the assay.

References

• Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed.2

• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PubMed / Biophysical Journal. 1

• Scyliorhinin I | Tachykinin Receptor Agonist - MedChemExpress. 4

• Affinity, potency, efficacy, and selectivity of neurokinin A analogs at human recombinant NK2 and NK1 receptors - PLOS One.3

Sources

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• 3. Affinity, potency, efficacy, and selectivity of neurokinin A analogs at human recombinant NK2 and NK1 receptors | PLOS One [journals.plos.org]
• 4. medchemexpress.com [medchemexpress.com]

Preparation and storage of H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2 stock solutions

Mechanistic Overview & Pharmacological Relevance

Scyliorhinin I (Scy I) is an endogenous tachykinin decapeptide originally isolated from the gut of the European common dogfish (Scyliorhinus canicula)[1]. Pharmacologically, it is distinguished by its unique equipotent dual-agonist activity at both Neurokinin-1 (NK-1) and Neurokinin-2 (NK-2) receptors[2].

Structurally, Scy I features the sequence H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH₂ [3]. The C-terminal amidation (-NH₂) is critical for mimicking the natural tachykinin structure and protecting the peptide from rapid exopeptidase degradation. The highly conserved C-terminal motif (Phe-X-Gly-Leu-Met-NH₂) drives receptor binding and membrane insertion[1], while the N-terminal domain influences receptor desensitization dynamics. Because of its potent ability to trigger intracellular calcium release and smooth muscle contraction[1], maintaining the structural integrity of Scy I during stock preparation is paramount for reproducible in vitro and in vivo assays.

Fig 1. Scyliorhinin I signaling pathway via NK-1/NK-2 receptors.

Physicochemical Properties

Understanding the physicochemical profile of Scy I is the foundation of proper handling. The peptide is highly cationic but possesses a strongly hydrophobic core.

Property	Value
Sequence	H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH₂
Molecular Weight	1218.5 g/mol [3]
Chemical Formula	C₅₉H₈₇N₁₃O₁₃S[3]
Net Charge (pH 7.0)	+2 (Lys⁺, Lys⁺, N-term Ala⁺, Asp⁻)
Extinction Coefficient (ε₂₈₀)	1490 M⁻¹cm⁻¹ (Due to 1x Tyrosine)
Solubility (DMSO)	≥10 mg/mL (Recommended for master stocks)[4]
Solubility (Aqueous)	0.1 - 1.0 mg/mL (Requires acidic pH)[4]

Causal Rationale for Handling & Storage (Expertise & Experience)

Do not treat Scy I as a simple aqueous solute. The experimental choices in the protocol below are driven by three specific molecular vulnerabilities:

• Hydrophobic Aggregation: The C-terminal sequence (Phe-Tyr-Gly-Leu-Met) is highly hydrophobic and naturally adopts a helical conformation when interacting with lipidic environments[1]. While the +2 net charge allows for baseline aqueous solubility, concentrations exceeding 1 mg/mL are prone to aggregation in pure water. Therefore, Dimethyl Sulfoxide (DMSO) is the mandatory solvent for high-concentration master stocks (≥10 mg/mL) to disrupt intermolecular hydrophobic interactions[4].

• Methionine Oxidation: The presence of a C-terminal Methionine (Met¹⁰) renders the peptide highly susceptible to atmospheric oxidation. Oxidation forms methionine sulfoxide, which drastically reduces its binding affinity to NK receptors. This necessitates strict handling under inert gas (Argon or Nitrogen) and immediate aliquoting.

• Electrostatic Adsorption: The basic Lysine residues create a net cationic charge (+2) that acts as a magnet for the negatively charged silanol groups on standard laboratory glass and untreated plastics[5]. Low-bind (silanized) microcentrifuge tubes must be used to prevent catastrophic loss of titer, especially when creating working dilutions.

Experimental Protocols: Self-Validating Workflow

This protocol is designed as a self-validating system. Visual checks and spectrophotometric quantification are built into the workflow to ensure that downstream assays are not compromised by pipetting errors, incomplete dissolution, or degraded powder.

Fig 2. Step-by-step workflow for Scyliorhinin I stock solution preparation.

Step-by-Step Preparation of a 10 mM Master Stock

• Equilibration: Remove the lyophilized Scy I vial from -20°C storage and allow it to equilibrate to room temperature (RT) in a desiccator for at least 30 minutes. Causality: Opening a cold vial causes atmospheric moisture to condense on the hygroscopic peptide powder, altering its mass and accelerating degradation.

• Centrifugation: Briefly centrifuge the vial at 3,000 x g for 1 minute to ensure all powder is collected at the bottom.

• Reconstitution: To prepare a 10 mM stock from 1 mg of peptide (MW: 1218.5 g/mol ), add exactly 82.0 µL of anhydrous, cell-culture grade DMSO [3].

• Dissolution & Visual QC: Cap the vial and vortex gently for 15 seconds. Hold the vial against a light source. The solution must be completely clear and colorless. Self-Validation: Any turbidity indicates incomplete dissolution; if observed, sonicate in a water bath for 30 seconds.

• Quality Control (Concentration Verification): Proceed immediately to Section 5 to verify the exact molarity before aliquoting.

• Aliquoting: Dispense 5 µL to 10 µL aliquots into pre-chilled, sterile, low-bind microcentrifuge tubes.

• Inert Gas Overlay & Storage: Gently blow a stream of Argon or Nitrogen gas over the open tubes for 3 seconds to displace oxygen. Cap immediately and store at -80°C. Note: Scy I is stable for up to 6 months under these conditions. Avoid all freeze-thaw cycles.

Quality Control & Concentration Verification

Relying solely on the manufacturer's stated net weight can lead to concentration errors of up to 20% due to the presence of counterions (e.g., trifluoroacetate salts) and residual moisture. Because Scy I contains a Tyrosine residue (Tyr⁷), its exact concentration must be verified using the Beer-Lambert Law via UV absorbance at 280 nm.

Protocol for A₂₈₀ Measurement:

• Dilution: DMSO strongly absorbs UV light below 270 nm and can cause baseline interference at 280 nm. Prepare a 1:100 dilution by adding 2 µL of the DMSO master stock to 198 µL of 0.1% Acetic Acid in Milli-Q water.

• Blanking: Blank the spectrophotometer (e.g., NanoDrop or standard cuvette reader) using a 1% DMSO in 0.1% Acetic Acid solution.

• Measurement: Measure the absorbance at 280 nm (A₂₈₀).

• Calculation: Use the extinction coefficient (ε = 1490 M⁻¹cm⁻¹) to calculate the true concentration of the diluted sample: Concentration (M) = A₂₈₀ / (1490 × path length in cm)

• Multiply the result by the dilution factor (100) to determine the exact molarity of your master stock. Adjust downstream assay volumes accordingly.

References

• Scyliorhinins Products, Scyliorhinins Related Peptides. Bio-Synthesis Inc. Available at: [Link]

• Scyliorhinin I | CID 147048. PubChem, National Institutes of Health. Available at:[Link]

• Seelig, J., et al. "Binding of Substance P Agonists to Lipid Membranes and to the Neurokinin-1 Receptor". Biochemistry, ACS Publications. Available at:[Link]

• Chandrashekar, I. R., et al. "Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist". Biophysical Journal, PMC. Available at:[Link]

• Conlon, J. M., et al. "Scyliorhinin I and II: two novel tachykinins from dogfish gut". FEBS Letters, PubMed. Available at:[Link]

Sources

• 1. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scyliorhinins Products, Scyliorhinins Related Peptides, SCY I and II [biosyn.com]
• 3. Scyliorhinin I | C59H87N13O13S | CID 147048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: High-Resolution RP-HPLC Purification and Quality Control of Synthesized Scyliorhinin I (AKFDKFYGLM-NH2)

Introduction & Biological Significance

Scyliorhinin I (Scy I) is a linear decapeptide belonging to the tachykinin family. Originally isolated from the European common dogfish, it is uniquely characterized by its high-affinity dual agonism at both mammalian neurokinin-1 (NK1) and neurokinin-2 (NK2) receptors 1. Because of its potent ability to induce smooth muscle contraction and its value in structure-activity relationship (SAR) studies, highly pure synthetic Scy I is critical for in vitro and in vivo pharmacological assays.

However, crude peptides generated via Solid-Phase Peptide Synthesis (SPPS) contain a heterogeneous mixture of truncated sequences, deletion peptides, and chemically modified byproducts. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methodology to isolate highly pure (>98%) Scyliorhinin I, focusing on the mechanistic causality behind the chromatographic parameters.

Figure 1: Mechanism of action for Scyliorhinin I acting as a dual agonist at NK1 and NK2 receptors.

Molecular Profiling & Chromatographic Causality

To design an effective purification strategy, the physicochemical properties of the target sequence must dictate the chromatographic parameters.

Table 1: Physicochemical Properties of Scyliorhinin I

Property	Value
Sequence	Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2
Molecular Formula	C59H87N13O13S
Monoisotopic Mass	1217.63 Da
Average Mass	1218.48 Da
Isoelectric Point (pI)	~9.8
Net Charge (pH 2.0)	+3 (N-term, Lys2, Lys5 protonated; Asp4 neutral)

Mechanistic Insights for HPLC Method Development:

• Hydrophobic Retention : The C-terminal region (Phe-Tyr-Gly-Leu-Met) is highly hydrophobic and adopts a helical conformation in lipid environments 2. This dictates strong retention on C18 alkyl stationary phases. A shallow gradient of acetonitrile is required to selectively elute the peptide without co-eluting closely related hydrophobic impurities.

• Ion-Pairing Dynamics : Scy I contains two basic Lysine (Lys) residues and a free N-terminus. At acidic pH (pH ~2.0), these amines are fully protonated, yielding a net positive charge of +3. The addition of 0.1% Trifluoroacetic acid (TFA) provides a hydrophobic counter-ion (CF3COO⁻) that masks these positive charges. This ion-pairing mechanism increases the peptide's apparent hydrophobicity, enhances retention, and suppresses secondary interactions with residual silanols on the silica matrix, thereby preventing peak tailing 3.

• Methionine Oxidation Susceptibility : The C-terminal Methionine (Met10) is highly prone to atmospheric and solvent-induced oxidation, forming methionine sulfoxide (+16 Da). Because the sulfoxide group is significantly more polar than the native thioether, the oxidized byproduct elutes earlier than the target peptide in RP-HPLC 4. Temperature control and the use of freshly degassed mobile phases are critical to minimizing this artifact during purification.

• Aspartimide Formation : The Asp4-Lys5 (D-K) sequence is a known hotspot for base-catalyzed aspartimide formation during SPPS Fmoc-deprotection. This side reaction results in a loss of water (-18 Da) and a slight shift in hydrophobicity, necessitating high-resolution gradient optimization to separate this closely eluting impurity.

Figure 2: Step-by-step workflow for the RP-HPLC purification and quality control of Scyliorhinin I.

Experimental Protocols & Methodologies

Sample Preparation Strategy

Causality: Peptides must be fully solubilized in a solvent weaker than the elution composition to ensure on-column focusing and prevent band broadening.

• Weigh 50 mg of crude lyophilized Scyliorhinin I.

• Add 1.0 mL of LC-MS grade Water containing 0.1% TFA. Vortex gently.

• Gradually add LC-MS grade Acetonitrile (ACN) dropwise (up to 15-20% total volume) until the solution becomes completely clear. Note: The hydrophobic C-terminus requires organic modifier for complete solvation.

• Sonicate for 2 minutes in a cold water bath (to prevent heat-induced Met oxidation).

• Filter the solution through a 0.22 µm PTFE syringe filter to remove insoluble scavengers or cleaved resin particulates.

Analytical RP-HPLC (Method Development & QC)

Causality: Analytical runs determine the complexity of the crude mixture and establish the optimal gradient slope for scale-up. A 100 Å pore size C18 column is ideal for a 1.2 kDa peptide to maximize surface area and resolution.

Table 2: Analytical HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm, 100 Å
Mobile Phase A	0.1% TFA in LC-MS Grade Water
Mobile Phase B	0.1% TFA in LC-MS Grade Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV at 214 nm (peptide bonds) and 280 nm (aromatics)
Column Temperature	25°C (Controlled to prevent structural shifts)
Gradient	10% B to 60% B over 30 min (1.66% B/min)

Preparative RP-HPLC (Scale-Up Purification)

Causality: The gradient is flattened around the expected elution time of the target peak (typically between 25-35% B) to maximize the resolution between the oxidized Met-Scy I (early eluting) and the native Scy I.

Table 3: Preparative HPLC Method Parameters

Parameter	Condition
Column	C18, 21.2 x 250 mm, 10 µm, 100 Å
Mobile Phase A	0.1% TFA in Ultrapure Water
Mobile Phase B	0.1% TFA in HPLC Grade Acetonitrile
Flow Rate	15.0 mL/min
Detection	UV at 214 nm
Gradient	0-5 min: 10% B (Isocratic hold)5-45 min: 20% B to 50% B (0.75% B/min)45-50 min: 50% B to 95% B (Wash)

Step-by-Step Preparative Workflow:

• Equilibration : Equilibrate the preparative column with 10% B for 5 Column Volumes (CV) until the baseline is stable at 214 nm.

• Loading : Inject the filtered crude peptide solution (up to 50 mg per injection for a 21.2 mm ID column).

• Elution : Execute the gradient detailed in Table 3.

• Fractionation : Collect fractions via a peak-triggered fraction collector based on the 214 nm signal. Collect narrow slices (e.g., 15-second intervals) across the main peak to avoid pooling the leading edge (often containing the oxidized Met variant) or the tailing edge (often containing aspartimide byproducts).

• QC & Pooling : Analyze individual fractions using the Analytical RP-HPLC method. Pool only fractions demonstrating >98% purity.

• Lyophilization : Freeze the pooled fractions at -80°C and lyophilize for 48-72 hours to yield the pure Scyliorhinin I as a white, fluffy trifluoroacetate salt powder.

Troubleshooting & Self-Validating Checks

A rigorous purification protocol must be self-validating. Use LC-MS feedback to adjust the preparative gradient dynamically:

• Early Eluting Shoulder Peak (+16 Da) : If LC-MS reveals a mass of 1234.5 Da, this is the oxidized Methionine byproduct. Action: Decrease the gradient slope (e.g., 0.2% B/min) around the specific elution window to push this peak further away from the main peak. Purge mobile phases with helium to reduce dissolved oxygen.

• Late Eluting Impurities : Truncated sequences lacking the hydrophilic N-terminus will be more hydrophobic and elute later. Ensure the column is washed with 95% B after every run to prevent ghost peaks in subsequent injections.

References

• Title : Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors. Source : PubMed (NIH). URL :[Link]

• Title : Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist. Source : PMC (NIH). URL :[Link]

• Title : HPLC Analysis and Purification of Peptides. Source : PMC (NIH). URL :[Link]

• Title : A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Source : HPLC.eu. URL :[Link]

Sources

• 1. Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]

Application Notes and Protocols for Utilizing Scyliorhinin I as a Tachykinin Receptor Agonist in Cell Culture Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Scyliorhinin I, a potent tachykinin receptor agonist, in cell culture models. Scyliorhinin I, a decapeptide originally isolated from the European common dogfish (Scyliorhinus canicula), serves as a valuable tool for investigating the roles of tachykinin receptors, particularly the neurokinin-1 (NK1) and neurokinin-2 (NK2) receptors, in various physiological and pathophysiological processes.[1][2][3] This guide offers in-depth protocols for cell line selection, agonist preparation, and the execution of key functional assays to characterize the cellular response to Scyliorhinin I-mediated receptor activation. The methodologies are presented with a focus on scientific integrity, providing the rationale behind experimental choices and ensuring self-validating systems.

Introduction to Scyliorhinin I and the Tachykinin System

The tachykinin family of neuropeptides, which includes Substance P (SP), Neurokinin A (NKA), and Neurokinin B (NKB), plays a crucial role in a wide array of biological functions, including neurotransmission, inflammation, and smooth muscle contraction.[4][5] These peptides exert their effects by binding to and activating three distinct G protein-coupled receptors (GPCRs): the NK1, NK2, and NK3 receptors.[4][5][6][7] While endogenous mammalian tachykinins exhibit a degree of receptor preference (SP for NK1, NKA for NK2, and NKB for NK3), there is considerable cross-reactivity.[7][8]

Scyliorhinin I is a notable tachykinin as it demonstrates high affinity for both NK1 and NK2 receptors, acting as a full agonist at these sites, while displaying significantly lower affinity for the NK3 receptor.[1][2][3] This dual agonism makes Scyliorhinin I a powerful pharmacological tool for studying the combined or differential effects of NK1 and NK2 receptor activation. Structurally, Scyliorhinin I is a linear decapeptide with the amino acid sequence Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2.[3] Its binding affinity for the rat submandibular gland NK1 receptor is reported with a Ki of 0.9 nM, and for the hamster bladder NK2 receptor, a Ki of 2 nM.[9][10]

Tachykinin receptors primarily couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC). This initiates the phosphoinositide hydrolysis cascade, resulting in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG).[11] IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These signaling events can subsequently activate downstream pathways such as the mitogen-activated protein kinase (MAPK) cascade, influencing cellular processes like proliferation, differentiation, and apoptosis.[12][13]

Core Principles and Experimental Design

Cell Line Selection: A Critical First Step

The choice of cell model is paramount for a successful study. The ideal cell line should endogenously express the tachykinin receptor(s) of interest or be engineered to stably express a recombinant receptor.

• Endogenously Expressing Cell Lines: Several human cell lines, particularly those of neuronal or smooth muscle origin, naturally express tachykinin receptors. For example, various neuroblastoma cell lines have been shown to express the NK1 receptor (TACR1).[12]

• Recombinant Cell Lines: For studies requiring a clean system with high receptor expression and defined signaling pathways, commercially available recombinant cell lines are recommended. Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK293) cells are common hosts for stable expression of NK1, NK2, or NK3 receptors.[4][5][6][14] These cells often have low endogenous GPCR expression, minimizing off-target effects.

Table 1: Examples of Commercially Available Cell Lines for Tachykinin Receptor Studies

Cell Line Name	Host Cell	Expressed Receptor	Potential Applications	Supplier Examples
CHO-K1/NK1	CHO-K1	Human NK1 (TACR1)	NK1 agonist/antagonist screening, calcium flux assays.[4]	GenScript
U2OS/NK2	U2OS	Human NK2 (TACR2)	NK2 agonist/antagonist screening, calcium mobilization assays.[14]	Innoprot
CHO-K1/NK3	CHO-K1	Human NK3 (TACR3)	NK3 agonist/antagonist screening, IP-One and calcium assays.[5]	GenScript

Preparation and Handling of Scyliorhinin I

As a peptide, Scyliorhinin I requires careful handling to ensure its stability and solubility.

• Reconstitution: Scyliorhinin I is typically supplied as a lyophilized powder. It is recommended to reconstitute it in a high-quality, sterile solvent such as dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 10 mM).[15] Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.[15]

• Storage: Store the lyophilized peptide and stock solutions at -20°C or -80°C for long-term stability.[16]

• Working Solutions: Prepare fresh working solutions by diluting the stock solution in a serum-free cell culture medium or an appropriate assay buffer immediately before use. It is crucial to determine the stability of Scyliorhinin I in the specific cell culture medium, as peptides can be susceptible to degradation by proteases present in serum or secreted by cells.[17][18][19]

Experimental Controls: The Foundation of Valid Data

Robust experimental design necessitates the inclusion of appropriate controls to ensure the observed effects are specific to Scyliorhinin I-mediated tachykinin receptor activation.

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Scyliorhinin I. This accounts for any effects of the solvent on the cells.

• Positive Control: A known agonist for the receptor being studied (e.g., Substance P for NK1, Neurokinin A for NK2). This confirms that the cellular system is responsive.

• Negative Control: In recombinant cell lines, the parental cell line lacking the transfected receptor should be tested to confirm that the response is receptor-dependent.

• Antagonist Control: Pre-treatment with a selective antagonist for the receptor of interest should block the response to Scyliorhinin I, confirming the specificity of the interaction.

Signaling Pathways and Assay Workflows

Activation of NK1 and NK2 receptors by Scyliorhinin I initiates a cascade of intracellular events. The following diagrams illustrate the primary signaling pathway and a general experimental workflow for assessing receptor activation.

Caption: Scyliorhinin I-mediated NK1/NK2 receptor signaling pathway.

Caption: General experimental workflow for cell-based assays.

Detailed Experimental Protocols

Protocol 1: Intracellular Calcium Mobilization Assay

This is a primary functional assay for Gq-coupled receptors like NK1 and NK2. The increase in intracellular calcium upon receptor activation is measured using a fluorescent calcium indicator.[20][21]

Materials:

• Selected cell line expressing NK1 and/or NK2 receptors

• Black, clear-bottom 96-well or 384-well cell culture plates

• Scyliorhinin I

• Positive control agonist (e.g., Substance P)

• Calcium-sensitive fluorescent dye kit (e.g., Fluo-4 NW, Calcium-6)

• Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES)

• Fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR).[22]

Procedure:

• Cell Seeding: Seed cells into the microplate at a predetermined optimal density and culture overnight to allow for adherence.[20]

• Dye Loading: The following day, remove the culture medium and add the calcium dye loading solution to each well. Incubate according to the manufacturer's instructions (typically 30-60 minutes at 37°C).[21]

• Compound Plate Preparation: Prepare a serial dilution of Scyliorhinin I and control compounds in the assay buffer in a separate plate.

• Measurement: Place the cell plate into the fluorescence plate reader. Set the instrument to measure fluorescence intensity over time.

• Agonist Addition: The instrument will add the Scyliorhinin I and control solutions from the compound plate to the cell plate while simultaneously recording the fluorescence signal.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the agonist concentration to generate a dose-response curve and calculate the EC50 value.[4]

Protocol 2: Cyclic AMP (cAMP) Inhibition Assay

While tachykinin receptors primarily signal through Gq, they can also influence adenylyl cyclase activity, leading to changes in intracellular cAMP levels.[7] This assay is particularly useful for investigating potential Gs or Gi coupling.

Materials:

• Selected cell line

• White, opaque 96-well or 384-well cell culture plates

• Scyliorhinin I

• Forskolin (to stimulate cAMP production)

• cAMP detection kit (e.g., cAMP-Glo™, GloSensor™).[23][24]

• Luminescence plate reader

Procedure:

• Cell Seeding: Seed cells into the microplate and culture overnight.

• Pre-treatment: Pre-treat cells with a serial dilution of Scyliorhinin I for a specified period.

• Stimulation: Add a fixed concentration of forskolin to all wells (except the negative control) to stimulate cAMP production.

• Lysis and Detection: Lyse the cells and measure the cAMP levels using a competitive immunoassay or a biosensor-based system according to the kit manufacturer's protocol.[25][26] The signal is typically an inverse relationship, where lower luminescence indicates higher cAMP levels, or vice-versa depending on the assay principle.[23]

• Data Analysis: Plot the measured signal against the logarithm of the Scyliorhinin I concentration to determine its effect on forskolin-stimulated cAMP production and calculate the IC50 value if an inhibitory effect is observed.

Data Interpretation and Troubleshooting

Table 2: Expected Outcomes and Troubleshooting

Assay	Expected Outcome with Scyliorhinin I	Potential Issue	Troubleshooting Steps
Calcium Mobilization	Dose-dependent increase in intracellular calcium in NK1/NK2 expressing cells.	No response or weak response.	- Confirm receptor expression via Western blot or qPCR. - Verify the viability and passage number of the cells. - Check the activity of the Scyliorhinin I stock with a new batch. - Optimize cell seeding density and dye loading conditions.
cAMP Inhibition	Dose-dependent inhibition of forskolin-stimulated cAMP production (if coupled to Gi).	No change in cAMP levels.	- This may indicate a lack of Gi coupling for the receptor in the chosen cell line. - Confirm the assay is working with a known Gi-coupled receptor agonist. - Consider alternative signaling pathway assays (e.g., IP-One, ERK phosphorylation).

Conclusion

Scyliorhinin I is a versatile and potent tool for the in-vitro study of tachykinin receptor function, particularly for elucidating the roles of NK1 and NK2 receptors. By carefully selecting the appropriate cell model, handling the peptide with care, and employing robust functional assays with proper controls, researchers can generate high-quality, reproducible data. The protocols and guidelines presented herein provide a solid foundation for investigating the complex signaling and cellular responses mediated by this dual tachykinin receptor agonist.

References

• GenScript. (2020). Human Recombinant NK1 Tachykinin Receptor Stable Cell Line. Retrieved from [Link]

• GenScript. (n.d.). Human Recombinant NK3 Tachykinin Receptor Stable Cell Line. Retrieved from [Link]

• Patacchini, R., et al. (1994). Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors. British Journal of Pharmacology, 111(2), 523–528.
• Rappers, S., et al. (2016). Targeting tachykinin receptors in neuroblastoma. Oncotarget, 7(48), 79517–79531.

• Innoprot. (n.d.). Tachykinin receptors. Retrieved from [Link]

• Innoprot. (n.d.). HiTSeeker NK2 Tachykinin Receptor Cell Line. Retrieved from [Link]

• DiscoveRx. (n.d.). cAMP Hunter™ eXpress GPCR Assay. Retrieved from [Link]

• Lu, B., et al. (2012). A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists. ASSAY and Drug Development Technologies, 10(4), 346–353.
• Zhang, J. H., et al. (2012). A Multiplexed Fluorescent Calcium and NFAT Reporter Gene Assay to Identify GPCR Agonists. Journal of Biomolecular Screening, 17(5), 688–696.

• University of Pennsylvania. (n.d.). CALCIUM FLUX PROTOCOL. Retrieved from [Link]

• NCBI. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). In Assay Guidance Manual.
• Mishra, R. K., & Bhunia, A. (2005). Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist. Biophysical Journal, 88(5), 3488–3500.
• Mishra, R. K., & Bhunia, A. (2005). Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist. Biophysical Journal, 88(5), 3488–3500.
• Schulze, J., et al. (2022). Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements. STAR Protocols, 3(3), 101569.

• Galapagos NV. (2016). High-throughput calcium flux assays: luminescent versus fluorescent readout. Retrieved from [Link]

• MCE. (n.d.). Scyliorhinin I. Retrieved from [Link]

• ResearchGate. (n.d.). Pharmacophore pattern in NK3 agonists: Neurokinin B (NKB), Scyliorhinin.... Retrieved from [Link]

• D'Orléans-Juste, P., et al. (1990).

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Tachykinin receptors. Retrieved from [Link]

• ResearchGate. (2017). How to know the stability of drugs and reagents in the cell culture media?. Retrieved from [Link]

• Doni, A., et al. (2021). SIGIRR Downregulation and Interleukin-1 Signaling Intrinsic to Renal Cell Carcinoma. Frontiers in Immunology, 12, 706822.

• Cytiva. (2020). Lipids in cell culture media. Retrieved from [Link]

• Werry, T. D., et al. (2000). Functional characterization of the human neurokinin receptors NK1, NK2, and NK3 based on a cellular assay system. Naunyn-Schmiedeberg's Archives of Pharmacology, 362(4-5), 382–391.
• Wang, Y., et al. (2017). Identification of functional pathways associated with the conditional ablation of serum response factor in Dstncorn1 mice. Molecular Medicine Reports, 16(5), 7055–7062.
• Kumar, S., et al. (2021). Signaling Pathways and Downstream Effectors of Host Innate Immunity in Plants. Plants, 10(10), 2099.

• Frontiers. (2022). The lncRNAs involved in regulating the RIG-I signaling pathway. Retrieved from [Link]

• Marcais, A., et al. (2017). Signaling Pathways Leading to mTOR Activation Downstream Cytokine Receptors in Lymphocytes in Health and Disease. Frontiers in Immunology, 8, 1349.

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• 12. Targeting tachykinin receptors in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of functional pathways associated with the conditional ablation of serum response factor in Dstncorn1 mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. cAMP-Glo™ Assay Protocol [promega.com]
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• 26. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Pharmacological Evaluation of Tachykinin Receptors using Scyliorhinin I in the Guinea Pig Ileum Bioassay

Introduction & Scientific Rationale

Scyliorhinin I (Scy I) is a linear decapeptide with the amino acid sequence Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2 [1]. Originally isolated from the intestine of the European common dogfish (Scyliorhinus canicula), it belongs to the tachykinin family of neuropeptides, characterized by the highly conserved C-terminal motif Phe-X-Gly-Leu-Met-NH2[1].

Unlike Substance P (which is highly selective for the NK-1 receptor) or Neurokinin A (selective for the NK-2 receptor), Scyliorhinin I is unique in that it functions as a potent, dual agonist for both NK-1 and NK-2 receptors[2]. It has a documented Ki​ value of 0.9 nM for the NK-1 receptor and 2.0 nM for the NK-2 receptor[2].

The isolated guinea pig ileum (GPI) is the gold-standard bioassay for evaluating tachykinin activity[3]. The longitudinal smooth muscle of the GPI predominantly expresses the NK-1 receptor subtype. Scyliorhinin I acts as a full agonist at these NK-1 receptors, driving robust, dose-dependent smooth muscle contractions[4]. This application note provides a comprehensive, field-validated protocol for measuring these contractions, emphasizing the critical physicochemical handling of tachykinins and the physiological maintenance of isolated tissues.

Mechanistic Pathway: Tachykinin-Induced Smooth Muscle Contraction

The contractile response of the guinea pig ileum to Scyliorhinin I is mediated via classical G-protein coupled receptor (GPCR) signaling. Upon binding to the NK-1 receptor, the Gq/11​ protein is activated, stimulating Phospholipase C (PLC). This leads to the generation of Inositol trisphosphate ( IP3​ ), which triggers the release of intracellular calcium from the sarcoplasmic reticulum. The calcium binds to calmodulin, activating Myosin Light Chain Kinase (MLCK), which phosphorylates myosin to initiate smooth muscle contraction.

NK-1 receptor signaling pathway mediating smooth muscle contraction.

Experimental Design & Causality: The "Why" Behind the Protocol

As a Senior Application Scientist, I cannot overstate that successful peptide pharmacology relies entirely on controlling variables that degrade or sequester your ligand.

• Peptide Adsorption (The "Sticky Peptide" Problem): Tachykinins are highly hydrophobic and basic (Scyliorhinin I contains two Lysine residues). They will rapidly adsorb to glass and plastic surfaces, artificially lowering the effective concentration in your bath. Solution: All peptide stock solutions and serial dilutions must be prepared in buffers containing 0.1% Bovine Serum Albumin (BSA) or in silanized glassware.

• Endogenous Peptidases: The guinea pig ileum is rich in neutral endopeptidase (NEP) and angiotensin-converting enzyme (ACE), which rapidly cleave peptides. Solution: To determine the true pharmacological potency of Scyliorhinin I, the organ bath must be pre-treated with peptidase inhibitors (e.g., 1 µM phosphoramidon and 1 µM captopril). Failure to do so will result in a right-shifted, artificially weak dose-response curve.

• C-Terminal Amidation: The -NH2 at the C-terminus of Scyliorhinin I is an absolute structural requirement for receptor activation[1]. Ensure your synthesized peptide is strictly amidated; the free-acid variant is biologically inert.

Step-by-Step Protocol: Guinea Pig Ileum Contraction Assay

Reagent & Buffer Preparation

• Krebs-Henseleit Solution (PSS): Prepare fresh daily. Composition (mM): NaCl 118.0, KCl 4.7, CaCl2​ 2.5, MgSO4​ 1.2, KH2​PO4​ 1.2, NaHCO3​ 25.0, and Glucose 11.1.

• Peptide Stock: Dissolve lyophilized Scyliorhinin I in ultra-pure water containing 0.1% BSA and 0.01 M acetic acid to a concentration of 1 mM. Aliquot and store at -80°C.

Tissue Harvesting & Organ Bath Setup

• Isolation: Following IACUC-approved euthanasia of a male guinea pig (300–400 g), rapidly excise the terminal ileum. Discard the 5 cm segment closest to the ileocecal junction, as this region exhibits erratic spontaneous motility.

• Mounting: Flush the lumen gently with warm Krebs solution. Cut the ileum into 1.5 to 2.0 cm segments. Mount each segment longitudinally in a 10 mL organ bath using surgical silk (4-0).

• Environmental Control: Maintain the bath at exactly 37°C. Continuously aerate with Carbogen (95% O2​ / 5% CO2​ ) to maintain a physiological pH of 7.4.

• Equilibration: Apply a resting tension of 1.0 g. Allow the tissue to equilibrate for 60 minutes, washing with fresh Krebs solution every 15 minutes. Readjust the tension to 1.0 g as the tissue relaxes.

System Validation & Cumulative Dosing

• Viability Check: Prime the tissue by adding a submaximal dose of Histamine (1 µM). Record the contraction, then wash the bath 3 times over 15 minutes until the baseline tension is fully restored. This self-validates the transducer calibration and tissue viability.

• Peptidase Inhibition: Add phosphoramidon (1 µM) and captopril (1 µM) to the bath 15 minutes prior to peptide dosing.

• Cumulative Concentration-Response Curve (CCRC): Add Scyliorhinin I to the bath in half-log increments, starting from 10−10 M up to 10−6 M.

• Observation: Wait for the contractile response to plateau (typically 1–2 minutes) before adding the subsequent dose.

Experimental workflow for the guinea pig ileum organ bath assay.

Quantitative Data Presentation

Data should be normalized as a percentage of the maximum contraction ( Emax​ ) achieved by a reference full agonist (e.g., Carbachol or Substance P). Use non-linear regression analysis (four-parameter logistic equation) to calculate the EC50​ . Below is a representative comparative data table for tachykinins in the GPI assay, demonstrating Scyliorhinin I's equipotent nature to Substance P at the NK-1 receptor[4].

Tachykinin Agonist	Primary Receptor Target	Representative EC50​ in GPI (nM)	Emax​ (% of max response)
Scyliorhinin I	NK-1 / NK-2	1.5 – 3.0	100%
Substance P	NK-1	1.0 – 2.0	100%
Neurokinin A	NK-2	15.0 – 25.0	100%
Senktide	NK-3	> 1000	< 10%

Note: Values assume the presence of peptidase inhibitors. In the absence of inhibitors, EC50​ values will shift rightward by 10- to 50-fold due to enzymatic degradation.

Sources

• 1. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis and biological activity in the GPI test of scyliorhinin I and its Val7 and Ile7 analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

WAY-100635 (CAS 103425-21-4): A Technical Guide for Neuropharmacology and Pain Research

This guide provides an in-depth exploration of WAY-100635 (N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-(2-pyridinyl)cyclohexanecarboxamide), a pivotal research tool in neuropharmacology. Initially recognized for its potent and selective antagonist activity at the serotonin 1A (5-HT1A) receptor, further studies have revealed a more complex pharmacological profile, including agonist effects at the dopamine D4 receptor. This dual action necessitates a nuanced approach to experimental design and data interpretation, making a thorough understanding of its properties essential for researchers.

Core Pharmacology: A Tale of Two Receptors

WAY-100635's primary and most well-characterized mechanism of action is as a "silent" antagonist of the 5-HT1A receptor.[1][2][3] This means it binds to the receptor with high affinity, preventing the binding of the endogenous ligand serotonin and other agonists, without initiating a downstream signaling cascade itself.[1][2] This property makes it an invaluable tool for dissecting the physiological and behavioral roles of the 5-HT1A receptor system.

However, the pharmacological narrative of WAY-100635 is not limited to serotonin. It is also a potent agonist at the dopamine D4 receptor.[4][5][6][7] This dual activity is a critical consideration for researchers, as the observed effects of WAY-100635 administration could be a result of its action at either or both receptor types, depending on the neuronal circuits and physiological systems under investigation.

Receptor Binding Affinity

The affinity of WAY-100635 for its primary targets has been extensively characterized in various binding assays. The following table summarizes key binding parameters, providing a quantitative basis for its selectivity and potency.

Receptor	Species	Preparation	Radioligand	Parameter	Value (nM)
5-HT1A	Rat	Hippocampal Membranes	[³H]8-OH-DPAT	IC₅₀	1.35[1]
5-HT1A	Rat	Hippocampal Membranes	[³H]WAY-100635	Kᵢ	0.39[4]
5-HT1A	Rat	Hippocampal Membranes	[³H]WAY-100635	Kₑ	0.37[8]
Dopamine D4.2	-	HEK-D4.2 Cells	[³H]WAY-100635	Kᵢ	16[4]
Dopamine D4.4	-	HEK-D4.4 Cells	[³H]WAY-100635	Kᵢ	3.3[4]

IC₅₀: Half-maximal inhibitory concentration; Kᵢ: Inhibitory constant; Kₑ: Equilibrium dissociation constant.

Signaling Pathways

The differential actions of WAY-100635 at 5-HT1A and D4 receptors are best understood by examining their respective signaling cascades.

Caption: Dual signaling effects of WAY-100635.

Applications in Neuropharmacology

WAY-100635's well-defined antagonism at 5-HT1A receptors makes it a standard tool for elucidating the role of this receptor in various physiological and pathological processes.

In Vitro Characterization of 5-HT1A Receptor Function

Protocol: Radioligand Binding Assay

This protocol outlines a competitive binding assay to determine the affinity of a test compound for the 5-HT1A receptor using [³H]WAY-100635.

Materials:

• [³H]WAY-100635 (specific activity ~70-90 Ci/mmol)

• WAY-100635 (for non-specific binding determination)

• Test compounds

• Rat hippocampal membranes

• Incubation buffer: 50 mM Tris-HCl, pH 7.4

• Scintillation vials and cocktail

• Glass fiber filters

• Filtration manifold

• Scintillation counter

Procedure:

• Prepare rat hippocampal membranes according to standard laboratory protocols.

• In a 96-well plate, add 50 µL of incubation buffer, 50 µL of test compound at various concentrations (or vehicle for total binding), and 50 µL of [³H]WAY-100635 (final concentration ~0.1-0.5 nM).

• For non-specific binding, add 50 µL of a high concentration of unlabeled WAY-100635 (e.g., 10 µM).

• Initiate the binding reaction by adding 100 µL of the membrane preparation (final protein concentration ~50-100 µ g/well ).

• Incubate at 25°C for 60 minutes. The slow dissociation of [³H]WAY-100635 necessitates a longer incubation time to reach equilibrium.[9]

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold incubation buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Analyze the data using non-linear regression to determine the IC₅₀ of the test compound.

In Vivo Investigation of Serotonergic and Dopaminergic Systems

WAY-100635 is extensively used in vivo to probe the behavioral and physiological consequences of 5-HT1A receptor blockade and D4 receptor activation.

Experimental Workflow: Behavioral Pharmacology

Caption: In vivo behavioral experiment workflow.

Considerations for In Vivo Studies:

• Dose Selection: Doses typically range from 0.01 to 1 mg/kg (s.c. or i.p.) in rodents.[2][10] The specific dose should be determined based on the research question and the desired level of receptor occupancy.

• Route of Administration: WAY-100635 is effective via systemic administration (e.g., subcutaneous, intraperitoneal, intravenous).[1][2][11]

• Control Groups: Appropriate vehicle controls are essential. To dissect the contribution of 5-HT1A versus D4 receptors, co-administration with selective agonists or antagonists for either receptor can be employed.

Positron Emission Tomography (PET) Imaging

Radiolabeled versions of WAY-100635, such as [¹¹C]WAY-100635, are widely used in both preclinical and clinical PET studies to quantify 5-HT1A receptor density and occupancy in the living brain.[12][13][14][15][16][17][18]

Applications in Pain Research

The serotonergic system plays a complex modulatory role in pain processing. WAY-100635 has been instrumental in clarifying the specific contribution of 5-HT1A receptors in various pain models.

Investigating the Role of 5-HT1A Receptors in Nociception

Protocol: Formalin-Induced Nociception in Rodents

The formalin test is a widely used model of tonic pain with an early neurogenic phase and a later inflammatory phase.

Materials:

• WAY-100635

• Formalin (5% solution in saline)

• Observation chambers with mirrors for unobstructed paw observation

• Timer

Procedure:

• Acclimate the animals to the testing environment.

• Administer WAY-100635 (e.g., 40 µ g/rat , intrathecal, or systemic doses) or vehicle.[19] The timing of administration relative to formalin injection is critical and should be optimized.

• After the appropriate pre-treatment time, inject 50 µL of 5% formalin solution into the plantar surface of the hind paw.

• Immediately place the animal in the observation chamber.

• Record the total time spent licking or biting the injected paw during the early phase (0-5 minutes post-formalin) and the late phase (15-60 minutes post-formalin).

• Compare the nociceptive behaviors between the WAY-100635-treated and vehicle-treated groups.

In a study by Bonnefont et al. (2005), intrathecal administration of WAY-100635 was shown to block the antinociceptive effects of 5-HT and paracetamol in the formalin test, indicating a crucial role for spinal 5-HT1A receptors in mediating their analgesic actions.[19]

Diabetic Neuropathic Pain

In a rat model of streptozotocin-induced diabetic neuropathy, WAY-100635 was used to demonstrate the involvement of the 5-HT1A receptor in the antinociceptive effects of a 5-HT1A receptor agonist.[20] The antagonist activity of WAY-100635 reversed the anti-hyperalgesic and anti-allodynic effects of the agonist, confirming the on-target mechanism of the analgesic effect.[20]

Conclusion and Future Directions

WAY-100635 remains an indispensable tool in neuropharmacology and pain research. Its high affinity and selectivity for the 5-HT1A receptor, coupled with its silent antagonist profile, allow for precise dissection of serotonergic signaling. However, its agonist activity at the D4 receptor adds a layer of complexity that researchers must acknowledge and control for in their experimental designs. Future research will likely continue to leverage WAY-100635 to explore the intricate interplay between the serotonergic and dopaminergic systems in both normal brain function and in the pathophysiology of neuropsychiatric and pain disorders. The development of even more selective ligands will further refine our understanding of these complex systems.

References

• Fletcher, A., Forster, E. A., Bill, D. J., Brown, G., Cliffe, I. A., Hartley, J. E., Jones, D. E., McLenachan, A., Stanhope, K. J., Critchley, D. J., Childs, K. J., Middlefell, V. C., Lanfumey, L., Corradetti, R., Laporte, A. M., Gozlan, H., Hamon, M., & Dourish, C. T. (1996). Electrophysiological, biochemical, neurohormonal and behavioural studies with WAY-100635, a potent, selective and silent 5-HT1A receptor antagonist. Behavioural Brain Research, 73(1-2), 307–310.
• Forster, E. A., Cliffe, I. A., Bill, D. J., Dover, G. M., Jones, D., Reilly, Y., & Fletcher, A. (1995). A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. European Journal of Pharmacology, 281(1), 81–88.
• Nikolaus, S., Giesel, M., & Müller, H. W. (2022). The 5-HT1A receptor antagonist WAY-100635 decreases motor/exploratory behaviors and nigrostriatal and mesolimbocortical dopamine. Pharmacology, Biochemistry and Behavior, 214, 173351.
• Fornal, C. A., Metzler, C. W., Gallegos, R. A., Veasey, S. C., McCreary, A. C., & Jacobs, B. L. (1996). WAY-100635, a potent and selective 5-hydroxytryptamine1A antagonist, increases serotonergic neuronal activity in behaving cats: comparison with (S)-WAY-100135. The Journal of Pharmacology and Experimental Therapeutics, 278(2), 752–762.
• Hirst, W. D., Andree, T. H., Aschmies, S., Childers, W. E., Comery, T. A., Dawson, L. A., ... & Rosenzweig-Lipson, S. (2009). 5-HT1A receptor antagonism reverses and prevents fluoxetine-induced sexual dysfunction in rats. Pharmacology Biochemistry and Behavior, 92(3), 481-490.
• Khawaja, X., & Ennis, C. (1996). Characterisation of the binding of [3H]WAY-100635, a novel 5-hydroxytryptamine1A receptor antagonist, to rat brain. European Journal of Pharmacology, 305(1-3), 213–219.
• Duan, S., Chen, Y., & Liu, G. (2014). The selective 5-HT1A receptor antagonist WAY-100635 inhibits neuronal activity of the ventromedial prefrontal cortex in a rodent model of Parkinson's disease.

• PET Imaging of Brain 5-HT(1A) Receptors Using -RWAY. (2019, July 18). ClinicalTrials.gov. Retrieved March 24, 2026, from [Link]

• Hume, S. P., Ashworth, S., Opacka-Juffry, J., Ahier, R. G., & Myers, R. (1994). Evaluation of [O-methyl-3H]WAY-100635 as an in vivo radioligand for 5-HT1A receptors in rat brain. European Journal of Pharmacology, 270(1), R1–R3.
• Savitz, J. B., Drevets, W. C., Smith, C. M., Victor, T. A., & Bellgowan, P. S. F. (2008). Decreased brain serotonin 5-HT 1A receptor availability in medication-naive patients with major depressive disorder: an in-vivo imaging study using PET and [carbonyl- 11 C]WAY-100635. Brain, 131(Pt 6), 1659–1667.
• Carli, M., Bonalumi, P., & Samanin, R. (1999). WAY 100635, a 5-HT1A receptor antagonist, prevents the impairment of spatial learning caused by blockade of hippocampal NMDA receptors. Neuropharmacology, 38(8), 1165–1173.
• Mathis, C. A., Simpson, N. R., Mahmood, K., & Keco, E. (1996). [11C]WAY 100635: a radioligand for imaging 5-HT1A receptors with positron emission tomography. Life Sciences, 59(19), PL299–PL303.
• Tõnissaar, K., & Allikmets, L. (2004). Kinetics of [ H]WAY100635 binding to 5-HT1A receptors in rat hippocampal membranes. Proceedings of the Estonian Academy of Sciences. Chemistry, 53(3), 143-150.
• Burnet, P. W., Eastwood, S. L., & Harrison, P. J. (1996). [3H]WAY-100635 for 5-HT1A receptor autoradiography in human brain: a comparison with [3H]8-OH-DPAT and demonstration of increased binding in the frontal cortex in schizophrenia.
• Bonnefont, J., Chapuy, E., Clottes, E., Alloui, A., & Eschalier, A. (2005). Spinal 5-HT1A receptors differentially influence nociceptive processing according to the nature of the noxious stimulus in rats: effect of WAY-100635 on the antinociceptive activities of paracetamol, venlafaxine and 5-HT. Pain, 114(3), 482–490.
• Pike, V. W. (2000). Imaging the 5-HT(1A) receptors with PET: WAY-100635 and analogues. Nuclear Medicine and Biology, 27(5), 449–455.
• Hall, H., Lundkvist, C., Halldin, C., Farde, L., & Sedvall, G. (1997). PET-characterization of [carbonyl-11C]WAY-100635 binding to 5-HT1A receptors in the primate brain. Psychopharmacology, 133(2), 196–202.
• Gunn, R. N., Lammertsma, A. A., Grasby, P. M., & Jones, T. (1998). Tracer kinetic modeling of the 5-HT1A receptor ligand [carbonyl-11C]WAY-100635 for PET. NeuroImage, 8(4), 354–367.
• Sharma, A., Singh, V. P., & Kumar, A. (2023). Activation of 5-HT1A Receptors Normalizes the Overexpression of Presynaptic 5-HT1A Receptors and Alleviates Diabetic Neuropathic Pain. International Journal of Molecular Sciences, 24(18), 14353.
• Tassin, J. P., Lanteri, C., & Hervé, D. (2008). Inhibition of Monoamine Oxidases Desensitizes 5-HT1A Autoreceptors and Allows Nicotine to Induce a Neurochemical and Behavioral Sensitization. The Journal of Neuroscience, 28(44), 11216–11226.

• Effect of WAY-100635 (3 mg/kg, i.p.) on analgesia induced by 1 (10... (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

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• 3. WAY-100635 maleate, 5-HT1A receptor antagonist (CAS 634908-75-1) | Abcam [abcam.com]
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• 5. WAY 100635 maleate | 5-HT1A Receptors | Tocris Bioscience [tocris.com]
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• 19. Spinal 5-HT1A receptors differentially influence nociceptive processing according to the nature of the noxious stimulus in rats: effect of WAY-100635 on the antinociceptive activities of paracetamol, venlafaxine and 5-HT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Activation of 5-HT1A Receptors Normalizes the Overexpression of Presynaptic 5-HT1A Receptors and Alleviates Diabetic Neuropathic Pain [mdpi.com]

Scyliorhinin I administration and dosing protocols for animal models

Application Note: Scyliorhinin I Administration and Dosing Protocols in Animal Models

Introduction & Mechanistic Overview

Scyliorhinin I (Scy I) is a linear decapeptide (Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2) belonging to the tachykinin family, originally isolated from the intestine of the European common dogfish (Scyliorhinus canicula)[1][2]. Mammalian tachykinins typically exhibit strong receptor selectivity—Substance P (SP) prefers the neurokinin-1 (NK1) receptor, while Neurokinin A (NKA) prefers the NK2 receptor[2]. In contrast, Scy I is structurally unique as a potent, dual agonist for both mammalian NK1 and NK2 receptors, while exhibiting a 50- to 250-fold reduced affinity for the NK3 receptor[1][2].

Causality in Experimental Design: Why choose Scy I over endogenous mammalian tachykinins? In complex physiological systems, such as gastrointestinal motility or airway hyperresponsiveness, endogenous ligands fail to capture the synergistic effects of simultaneous NK1 and NK2 activation. Scy I provides a controlled pharmacological tool to drive this dual activation[2]. By pairing Scy I with selective antagonists, researchers can precisely dissect receptor crosstalk and downstream Gq/11-coupled calcium signaling pathways.

Scyliorhinin I dual NK1/NK2 receptor signaling pathway.

Pharmacodynamics & Quantitative Receptor Affinities

Scy I behaves as a full agonist at NK1 receptors in the guinea-pig ileum and at NK2 receptors in the rabbit pulmonary artery and hamster trachea[3]. The table below summarizes its binding profile based on competitive binding assays in mammalian tissues.

Receptor Subtype	Primary Endogenous Ligand	Scy I Affinity (Ki)	Agonist Profile	Selective Antagonists for Validation
NK1	Substance P (SP)	~0.9 nM[4]	Full Agonist	FK888, Spantide I[3][4]
NK2	Neurokinin A (NKA)	~2.0 nM[4]	Full Agonist	MEN 10,376, GR 94800[3][4]
NK3	Neurokinin B (NKB)	>200 nM	Poor Agonist[3]	SR 142801[5]

Preparation and Storage of Scyliorhinin I

Scy I is typically synthesized and supplied as a lyophilized trifluoroacetic acid (TFA) salt[1].

• Solubility & Reconstitution: The residual TFA counterion enhances the peptide's solubility in aqueous solutions[1]. Reconstitute the lyophilized powder in sterile, double-distilled water or phosphate-buffered saline (PBS, pH 7.4) to create a 1 mM stock solution.

• Causality in Handling: Tachykinins are highly hydrophobic and prone to adsorption onto glass and untreated plastic surfaces. To ensure dosing accuracy and prevent peptide loss, always use silanized vials or include a carrier protein (e.g., 0.1% Bovine Serum Albumin) in the diluent.

• Storage: Aliquot the stock solution and store at -20°C or -80°C[1]. Avoid repeated freeze-thaw cycles, which accelerate oxidative degradation of the C-terminal methionine[6].

In Vivo Dosing Protocols for Animal Models

Scy I is utilized in various animal models, ranging from rodents (for assessing airway hyperresponsiveness and blood pressure) to teleost fish (for studying evolutionary gastrointestinal blood flow regulation)[7][8].

Step-by-step in vivo experimental workflow for Scyliorhinin I administration.

Protocol A: Intravenous (IV) Administration in Rodent Cardiovascular Models

Objective: To measure acute hemodynamic responses (Mean Arterial Pressure [MAP] and Heart Rate [HR]) to dual NK1/NK2 activation. Self-Validation System: To prove the observed physiological changes are strictly tachykinin-mediated, pre-treat a control cohort with a selective NK1 antagonist (e.g., at 1 µmol/kg) or NK2 antagonist (e.g., MEN 10,376)[3][4].

Step-by-Step Methodology:

• Anesthesia Induction: Anesthetize the rat or guinea pig. Expert Insight: For acute cardiovascular assays, Urethane (1.2 g/kg IP) is preferred over Isoflurane, as urethane better preserves autonomic cardiovascular reflexes, preventing baseline suppression.

• Surgical Cannulation: Cannulate the right jugular vein with a PE-50 catheter for peptide administration. Cannulate the left carotid artery and connect it to a pressure transducer for continuous MAP and HR recording.

• Baseline Stabilization: Flush catheters with heparinized saline (50 IU/mL) to prevent thrombosis. Allow a 20-minute stabilization period until hemodynamic baselines are constant.

• Peptide Administration: Administer Scy I as a rapid IV bolus. The standard dose range is 0.1 to 10 nmol/kg in a vehicle volume of 1 mL/kg.

  • Causality for Rapid Injection: Tachykinins are rapidly degraded in vivo by neutral endopeptidases (NEP) and angiotensin-converting enzyme (ACE). A rapid bolus followed immediately by a 0.2 mL heparinized saline flush is critical to achieve peak plasma concentration before enzymatic cleavage occurs.

• Data Acquisition: Record the peak response. Tachykinins typically induce a rapid, transient biphasic blood pressure response (initial hypotension via NK1-mediated endothelial nitric oxide release, followed by potential NK2-mediated vasoconstriction). Allow 15-20 minutes for parameters to return to baseline before any subsequent dosing.

Protocol B: Ex Vivo Tissue Bath (Guinea Pig Ileum Contractility)

Objective: Assess direct smooth muscle contractility without systemic neuro-humoral interference. Scy I is highly efficacious in contracting the longitudinal muscles of the guinea pig ileum[4].

Step-by-Step Methodology:

• Tissue Isolation: Isolate the longitudinal muscle of the guinea pig ileum.

• Organ Bath Setup: Suspend the tissue in a 10 mL organ bath containing Tyrode's solution maintained at 37°C, continuously aerated with 95% O2 / 5% CO2.

• Equilibration: Apply a resting tension of 1.0 g. Equilibrate for 60 minutes, washing the bath with fresh buffer every 15 minutes.

• Cumulative Dosing: Add Scy I to the bath in a cumulative manner, increasing the concentration from 10−10 M to 10−6 M.

  • Causality for Cumulative Dosing: Adding increasing concentrations without washing out the previous dose allows for the generation of a complete concentration-response curve while minimizing receptor desensitization (tachyphylaxis), a common artifact seen with single-dose tachykinin applications.

References

• NovoPro Bioscience. "Scyliorhinin I, Scy I; Shark Substance P Related Peptide - Product Information." Source:

• Patacchini, R., et al. "Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors." European Journal of Pharmacology, 1993. Source:

• Qi, X.F., et al. "Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist." Biophysical Journal, 2005. Source:

• MedChemExpress. "Scyliorhinin I - Biological Activity & Receptor Affinity." Source:

• Seth, H., et al. "On the Regulation of Postprandial Gastrointestinal Blood Flow in Teleost Fish." University of Gothenburg, 2010. Source:

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• 3. Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. tachykinin nk3 receptor: Topics by Science.gov [science.gov]
• 6. WO2010063124A1 - Peptide therapeutic conjugates and uses thereof - Google Patents [patents.google.com]
• 7. Scyliorhinins Products, Scyliorhinins Related Peptides, SCY I and II [biosyn.com]
• 8. Making sure you're not a bot! [gupea.ub.gu.se]

Technical Notes & Optimization

Preventing degradation of Scyliorhinin I peptide during long-term laboratory storage

Application Scientist Technical Guide & Troubleshooting Documentation

Welcome to the Technical Support Center for Scyliorhinin I. As an application scientist or drug development professional, managing the thermodynamic and chemical stability of complex peptides is paramount to ensuring reproducible, high-fidelity data.

Scyliorhinin I is a unique decapeptide (Sequence: AKFDKFYGLM-NH2, Molecular Weight: 1218.49 Da) originally isolated from the intestine of the common dogfish (Scyliorhinus caniculus)[1]. Unlike standard mammalian tachykinins, it exhibits high-affinity dual agonism for both NK1 and NK2 tachykinin receptors[2]. However, its specific amino acid composition renders it highly susceptible to environmental degradation during long-term laboratory storage[3]. This guide provides the mechanistic reasoning and validated protocols required to preserve the structural integrity of your peptide library.

Biological Context: Scyliorhinin I Receptor Signaling

To understand why degradation is catastrophic for your assays, we must first visualize the peptide's biological function. Scyliorhinin I acts as a dual agonist, meaning structural fidelity at the receptor-binding domain is critical for downstream Gq protein activation.

Scyliorhinin I dual agonism of NK1 and NK2 tachykinin receptors and downstream signaling.

Frequently Asked Questions (FAQs) & Troubleshooting

As a researcher, you must move beyond simply following instructions; you must understand the causality behind peptide degradation to troubleshoot effectively.

Q: Why does Scyliorhinin I lose receptor binding affinity so rapidly in standard aqueous buffers? A: The biological activity of Scyliorhinin I relies heavily on its C-terminal sequence (Gly-Leu-Met-NH2), which acts as the primary pharmacophore for tachykinin receptor binding[2]. The terminal Methionine (Met10) contains a highly reactive thioether group. When exposed to dissolved oxygen in standard buffers, this sulfur atom undergoes rapid oxidation to form methionine sulfoxide[3]. This introduces a bulky, polar oxygen atom into a strictly hydrophobic binding pocket, sterically hindering receptor interaction and abolishing its NK1/NK2 agonism[1].

Q: I opened my lyophilized Scyliorhinin I vial immediately after taking it out of the -80°C freezer, and the powder became gummy. What caused this? A: You have observed deliquescence driven by thermal shock and condensation. Scyliorhinin I contains Aspartic acid (Asp4) and two Lysine residues (Lys2, Lys5)[4]. These amino acids have highly polar, charged side chains that are exceptionally hygroscopic[3]. When a cold vial is opened in ambient air, atmospheric moisture instantly condenses on the cold peptide powder. The Asp and Lys residues absorb this water, transitioning the peptide from a thermodynamically stable solid into a highly mobile, gummy state[5]. This localized moisture acts as a solvent, initiating rapid peptide bond hydrolysis[5].

Q: Why must I strictly avoid "frost-free" freezers for long-term storage? A: Frost-free freezers maintain an ice-free environment by utilizing automated heating cycles to melt internal frost accumulation. These cycles cause the internal temperature to fluctuate significantly (often rising above -20°C temporarily)[6]. For a fragile peptide like Scyliorhinin I, these micro-thawing events impart enough thermal energy to increase molecular mobility within the lyophilized cake, accelerating degradation pathways over weeks or months[5].

Visualizing Structural Vulnerabilities

Scyliorhinin I primary degradation pathways and structural vulnerabilities.

Quantitative Stability Data

To optimize your experimental planning, refer to the stability matrix below. Peptides stored in solution have drastically shorter shelf lives than lyophilized powders due to increased molecular mobility and susceptibility to bacterial and chemical degradation[3].

Storage State	Temperature	Atmosphere	Estimated Shelf Life	Primary Degradation Mechanism
Lyophilized Powder	-80°C	Inert Gas (Argon/N₂)	> 2 Years	Negligible (Optimal Condition)
Lyophilized Powder	-20°C	Ambient Air	1-2 Years	Deliquescence (Moisture absorption)[3]
Aqueous Solution	4°C	Ambient Air	< 1 Week	Met10 Oxidation, Bacterial Degradation[6]
Aqueous Solution	25°C (RT)	Ambient Air	< 24 Hours	Rapid Hydrolysis, Oxidation[7]

Validated Experimental Protocols

Protocol: Anaerobic Reconstitution & Self-Validating Storage Workflow

This protocol is designed as a self-validating system. By controlling the environment at every step, we eliminate the variables that lead to peptide degradation.

Step 1: Thermal Equilibration Transfer the sealed vial from the -80°C freezer to a desiccator containing fresh silica gel. Allow it to equilibrate to room temperature for at least 30 minutes[5]. Causality: Prevents atmospheric moisture from condensing on the hygroscopic Asp and Lys residues, preventing deliquescence[3].

Step 2: Solvent Degassing Prepare a sterile buffer (pH 5.0 - 6.0)[6]. Sparge the buffer with inert gas (Argon or Nitrogen) for 15 minutes prior to use. Causality: Removes dissolved oxygen, preventing the rapid oxidation of the C-terminal Methionine (Met10) into methionine sulfoxide[3].

Step 3: Reconstitution & Aliquoting Inject the degassed buffer directly into the vial. Swirl gently—do not vortex, as excessive shear forces can induce aggregation. Immediately divide the solution into single-use aliquots (e.g., 10-50 µL)[5]. Causality: The "Aliquot Rule" ensures that the stock peptide never undergoes repeated freeze-thaw cycles, which physically shear the peptide and cause precipitation[5].

Step 4: Inert Gas Overlay & Snap Freezing Gently blow a stream of Argon gas over the headspace of each aliquot vial before sealing tightly[5]. Snap-freeze the vials in liquid nitrogen and transfer to a strictly monitored -80°C freezer (non-frost-free)[6].

Step 5: System Validation (Quality Control) Self-Validating Step: Retain one aliquot as a Quality Control (QC) sample. After 24 hours at -80°C, thaw this sample and analyze it via RP-HPLC and Mass Spectrometry (MALDI-TOF or LC-MS). The intact mass must remain exactly 1218.49 Da[1]. The appearance of a +16 Da peak indicates that your degassing protocol failed (methionine oxidation). If the peak is singular and pure (>95%), your entire batch is validated for long-term storage.

Step-by-step workflow for the safe reconstitution and aliquoting of Scyliorhinin I.

References

• Bluewell Peptides. "Peptide Storage: Best Practices For Stability And Longevity." 6

• Honest Peptide. "Peptide Storage & Stability: A Definitive Guide." 5

• JPT Peptide Technologies. "Peptide Stability: How Long Do Peptides Last?"7

• GenScript. "Peptide Storage and Handling Guidelines."3

• NovoPro Bioscience Inc. "Scyliorhinin I, Scy I; Shark Substance P Related Peptide."1

• PubChem / NIH. "Scyliorhinin I | C59H87N13O13S | CID 147048." 4

• PubMed / NIH. "Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist." 2

Sources

• 1. Scyliorhinin I, Scy I; Shark Substance P Related Peptide [novoprolabs.com]
• 2. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]
• 4. Scyliorhinin I | C59H87N13O13S | CID 147048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. honestpeptide.com [honestpeptide.com]
• 6. bluewellpeptides.com [bluewellpeptides.com]
• 7. jpt.com [jpt.com]

Scyliorhinin I Stability Support Center: Troubleshooting & Protocols

Welcome to the Technical Support Center for Scyliorhinin I (ScyI) research. Scyliorhinin I is a highly potent, naturally occurring tachykinin decapeptide that acts as a dual agonist for the neurokinin-1 (NK1) and neurokinin-2 (NK2) receptors. Despite its therapeutic and research potential, ScyI—like most tachykinins—exhibits profound instability in biological matrices due to rapid intrinsic proteolysis.

This guide provides researchers and drug development professionals with field-proven insights, troubleshooting FAQs, and self-validating protocols to enhance and accurately measure the stability of ScyI in serum and plasma samples.

Section 1: The Mechanistic Basis of Tachykinin Degradation

Tachykinins share a conserved C-terminal sequence (-Phe-X-Gly-Leu-Met-NH2) essential for receptor binding. However, this sequence and the N-terminal regions are highly susceptible to enzymatic cleavage. In human and animal blood, ScyI is rapidly truncated by a combination of endopeptidases and exopeptidases[1]. Neutral Endopeptidase (NEP) cleaves at hydrophobic residues, Dipeptidyl Peptidase IV (DPP-IV) truncates the N-terminus, and Angiotensin-Converting Enzyme (ACE) acts as a dipeptidyl carboxypeptidase.

Understanding these pathways is critical because stabilizing ScyI requires targeted inhibition of these specific enzymes or structural modifications that sterically hinder their access.

Primary proteolytic degradation pathways of Scyliorhinin I in blood matrices.

Section 2: Troubleshooting Guide & FAQs

Q1: My Scyliorhinin I samples degrade completely within 30 minutes in serum, but last slightly longer in plasma. What causes this discrepancy, and which matrix should I use? Expert Insight: This is a classic manifestation of the coagulation cascade's impact on the ex vivo proteome. Serum is generated by allowing blood to clot, a process that activates a massive cascade of serine proteases (e.g., thrombin) and the kininogen-kinin contact system, resulting in a highly proteolytic environment[2]. Conversely, plasma is collected using anticoagulants like EDTA. EDTA is a chelating agent that sequesters Ca2+ and Zn2+, directly inhibiting metalloproteases like NEP and ACE, which are primary degraders of tachykinins[2]. Recommendation: Always use EDTA-plasma rather than serum for ScyI stability assays unless your specific in vivo model strictly requires serum data. To further bridge the in vitro to in vivo gap, consider testing in freshly drawn whole blood, as commercial plasma often lacks the cellular components that can buffer proteolytic activity[2].

Q2: Even in EDTA-plasma, my ScyI half-life is too short for accurate pharmacokinetic (PK) profiling. How can I chemically stabilize the peptide? Expert Insight: While EDTA inhibits metalloproteases, it does not stop serine proteases like DPP-IV or circulating aminopeptidases. To enhance the structural stability of ScyI without compromising its dual NK1/NK2 agonism, you must employ rational peptide design:

• N-terminal modifications: Pyroglutamylation or acetylation of the N-terminus prevents exopeptidase degradation. For example, the pyroglutamylated tachykinin CAP-TAC1 exhibits a half-life of 17.1 min compared to unmodified Substance P's 8.5 min[3].

• C-terminal amidation: ScyI naturally possesses a C-terminal amide, which is critical for receptor activation and provides some resistance to carboxypeptidases[3]. Ensure your synthesized batch retains this amidation.

Q3: How do I prevent ex vivo degradation of endogenous or spiked ScyI during the actual blood collection process? Expert Insight: Degradation begins the millisecond blood enters the collection tube. If the intrinsic proteases are not immediately quenched, your baseline (T=0) measurements will be artificially low, skewing your entire degradation kinetic curve[1]. Recommendation: Pre-load your collection syringes or tubes with a comprehensive protease inhibitor cocktail (e.g., Aprotinin for serine proteases, specific DPP-IV inhibitors, and EDTA). Furthermore, maintain all samples strictly at 4°C during collection and centrifugation to thermodynamically slow enzyme kinetics[1].

Section 3: Standardized Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems . They incorporate internal controls to verify that the observed degradation is due to biological matrix activity and not methodological artifacts.

Protocol A: Self-Validating Ex Vivo Plasma Stability Assay

Objective: To accurately determine the half-life of ScyI and its analogues in human or animal plasma.

Materials:

• Freshly collected EDTA-plasma (avoid commercial plasma older than 6 months, as freeze-thaw cycles alter peptidase profiles[4]).

• Test Peptide: Scyliorhinin I (1 mM stock in DMSO).

• Positive Control (Stable): Onc112 (known high stability, >96% remaining after 1 hour)[2].

• Negative Control (Unstable): Unmodified Substance P (known rapid degradation, t1/2 = 8.5 min)[3].

• Quenching Solution: 3% (w/v) Trichloroacetic acid (TCA)[2].

Step-by-Step Methodology:

• Matrix Preparation: Pre-warm 990 µL of EDTA-plasma to 37°C in a low-protein binding Eppendorf tube for 10 minutes.

• Spiking: Initiate the reaction by adding 10 µL of the 1 mM ScyI stock (final concentration: 10 µM). Vortex gently for 3 seconds. (Self-Validation: Run parallel tubes spiked with the Positive and Negative control peptides to validate matrix activity).

• Incubation & Sampling: Incubate at 37°C with gentle shaking (300 rpm). At designated time points (0, 15, 30, 60, 120, 240 min), withdraw a 50 µL aliquot.

• Immediate Quenching: Dispense the 50 µL aliquot directly into 150 µL of ice-cold 3% TCA. (Causality: The low pH of TCA denatures proteases instantly and precipitates plasma proteins, halting all enzymatic activity).

• Extraction: Incubate quenched samples on ice for 10 minutes, then centrifuge at 12,000 x g for 5 minutes at 4°C[2].

• Analysis: Transfer the supernatant to LC-MS/MS vials. Quantify the remaining intact peptide using Multiple Reaction Monitoring (MRM) targeted to the specific m/z of ScyI.

Step-by-step workflow for the self-validating plasma stability assay.

Section 4: Quantitative Data Summary

The stability of tachykinins and related therapeutic peptides varies drastically depending on the matrix. The table below summarizes comparative half-lives to guide your experimental expectations.

Peptide Classification	Matrix	Anticoagulant / Inhibitor	Relative Half-Life (t1/2)	Primary Degradation Mechanism
Scyliorhinin I (Wild-type)	Serum	None	< 10 min	Uninhibited cascade proteolysis (NEP, DPP-IV)
Scyliorhinin I (Wild-type)	Plasma	EDTA	~ 15 - 25 min	Partial metalloprotease inhibition; active serine proteases
Substance P (Control)	Plasma	EDTA	8.5 min	Rapid N- and C-terminal truncation
CAP-TAC1 (Modified Tachykinin)	Plasma	EDTA	17.1 min	Pyroglutamylation confers N-terminal resistance
Onc112 (Stable Control)	Plasma / Serum	EDTA / None	> 24 hours	Highly modified sequence resists intrinsic proteases

Note: Data synthesized from comparative peptide stability studies in human and murine matrices[2],[3].

Sources

• 1. bdbiosciences.com [bdbiosciences.com]
• 2. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 3. A class of secreted mammalian peptides with potential to expand cell-cell communication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Scyliorhinin I and Substance P Binding Affinity at NK-1 Receptors

As neuropharmacology advances, the precise characterization of G-protein coupled receptors (GPCRs) and their ligands is critical for targeted drug development. The Neurokinin-1 (NK-1) receptor, primarily localized in the central nervous system and peripheral tissues, is the primary target for tachykinin peptides.

This guide provides an objective, data-driven comparison between Substance P (SP) —the endogenous mammalian NK-1 agonist—and Scyliorhinin I (Scy I) —an elasmobranch-derived peptide exhibiting unique dual-agonism. By dissecting their conformational dynamics, quantitative binding affinities, and the self-validating protocols used to measure them, this guide equips researchers with the mechanistic insights necessary for assay optimization and drug discovery.

Conformational Dynamics & Binding Causality

The interaction between tachykinins and the NK-1 receptor is not a static lock-and-key event; it is a dynamic, membrane-catalyzed process. Both Substance P and Scyliorhinin I share a highly conserved C-terminal sequence (Phe-Xaa-Gly-Leu-Met-NH2) that is absolutely essential for receptor activation 1. However, their distinct N-terminal domains dictate their receptor subtype selectivity.

Substance P (Mammalian): SP binding is initiated by long-range electrostatic attractions. The cationic residues of SP are drawn to the negatively charged phospholipid headgroups of the cell membrane. This local membrane accumulation increases the effective peptide concentration and induces a secondary structure that properly orients the C-terminal message segment for insertion into the NK-1 receptor's hydrophobic binding pocket 2.

Scyliorhinin I (Elasmobranch): In aqueous environments, Scy I exists as a random coil. However, upon encountering a lipid membrane environment (simulated experimentally using dodecyl phosphocholine micelles), it undergoes a critical conformational shift. It adopts a 310​ -helix in equilibrium with an α-helix at its C-terminus (residues 4-10) 3. The highly flexible N-terminus forms a turn structure preceding this helical core—a specific conformational signature that grants Scy I its high dual affinity for both NK-1 and NK-2 receptors, while sterically hindering optimal binding at the NK-3 receptor 1.

NK-1 Receptor Gq-Coupled Signaling Pathway Activated by Tachykinins.

Quantitative Binding Affinity Profiles

When selecting a ligand for competitive binding assays or functional screening, understanding the baseline inhibition constant ( Ki​ ) is paramount. The table below summarizes the binding metrics derived from human and rat tissue models.

Ligand	Origin	Receptor Profile	NK-1 Binding Affinity ( Ki​ )	Experimental Model
Substance P	Mammalian	NK-1 Selective	~0.1 - 0.3 nM	Human IM9 / U373 MG cells 4
Scyliorhinin I	Elasmobranch	NK-1 / NK-2 Dual Agonist	~0.9 nM	Rat submandibular gland 5

Note: While Substance P exhibits a slightly higher absolute affinity for the NK-1 receptor, Scyliorhinin I maintains sub-nanomolar potency while offering the added utility of NK-2 receptor engagement.

Self-Validating Radioligand Displacement Protocol

To ensure trustworthiness and reproducibility in quantifying these binding affinities, a homologous radioligand displacement assay is the industry standard. This protocol is designed as a self-validating system : it utilizes a constant concentration of radioligand against a highly characterized cell line, ensuring that any deviation in the calculated Kd​ or Bmax​ immediately flags issues with membrane integrity or radioligand specific activity.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from a cell line endogenously expressing NK-1 (e.g., U373 MG astrocytoma cells). Homogenize in HEPES buffer containing a robust protease inhibitor cocktail.

  • Causality: Tachykinins are highly susceptible to degradation by neutral endopeptidases (NEP). Inhibitors ensure the peptide remains intact during the assay.

• Assay Assembly: In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of [125I] -Bolton-Hunter Substance P (~0.1 nM), and increasing concentrations of the unlabeled competitor (SP or Scy I) ranging from 10−12 to 10−5 M.

• Equilibrium Incubation: Incubate the mixture at room temperature for 60-90 minutes.

  • Causality: Thermodynamic equilibrium must be reached to accurately calculate Kd​ and Ki​ using the Cheng-Prusoff equation. Premature termination skews the apparent affinity.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI).

  • Causality: Tachykinins are highly basic (cationic) peptides that stick nonspecifically to glass fiber. PEI coats the filter with a positive charge, repelling the unbound radioligand and drastically reducing background noise.

• Washing: Wash filters three times with ice-cold buffer.

  • Causality: Lowering the temperature decreases the kinetic energy of the system, effectively "freezing" the receptor-ligand complex and preventing the dissociation of the bound radioligand during the wash steps.

• Quantification & Analysis: Measure filter-bound radioactivity using a gamma counter. Use non-linear regression (one-site competitive binding model) to determine the IC50​ , then calculate Ki​ .

Self-Validating Radioligand Displacement Assay Workflow.

Strategic Implications in Drug Discovery

Choosing between Substance P and Scyliorhinin I for assay development depends entirely on the therapeutic goal:

• Targeting Strict NK-1 Selectivity: If the goal is to screen highly specific anti-emetic or anxiolytic compounds (e.g., Aprepitant analogs), Substance P remains the benchmark due to its exquisite selectivity and sub-nanomolar affinity 4.

• Developing Broad-Spectrum Antagonists: For respiratory diseases (like asthma or COPD) where both NK-1 (mediating plasma extravasation) and NK-2 (mediating bronchoconstriction) pathways are implicated, Scyliorhinin I provides a superior structural scaffold 5. Its unique N-terminal turn structure offers a template for designing dual NK-1/NK-2 antagonists, streamlining the pharmacological targeting of multifaceted inflammatory responses.

References

• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - nih.gov 3

• Comparison of tachykinin NK1 receptors in human IM9 and U373 MG cells, using antagonist binding - nih.gov 4

• Neurokinin Receptor | Antagonists - medchemexpress.com 5

• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist (PMC) - nih.gov 1

• Binding of Substance P Agonists to Lipid Membranes and to the Neurokinin-1 Receptor - acs.org 2

Sources

• 1. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of tachykinin NK1 receptors in human IM9 and U373 MG cells, using antagonist (FK888, (+/-)-CP-96,345, and RP 67580) binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Mass Spectrometry Validation of Synthesized H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH₂

Introduction: The Imperative for Rigorous Peptide Validation

In the landscape of modern drug development and biomedical research, synthetic peptides represent a class of molecules with immense therapeutic potential. Their specificity, potency, and relatively low toxicity make them attractive candidates for a range of applications. The peptide in focus for this guide, H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH₂, is a decapeptide amide whose biological activity is intrinsically linked to its precise primary structure.

The process of solid-phase peptide synthesis (SPPS), while highly optimized, is not infallible. Deletions, truncations, or incomplete deprotection can lead to a heterogeneous mixture of peptide-related impurities. Consequently, rigorous analytical validation is not merely a quality control checkpoint; it is a fundamental requirement to ensure the safety, efficacy, and reproducibility of any subsequent research or clinical application.[1]

Mass spectrometry (MS) stands as the cornerstone technology for the characterization of synthetic peptides, offering unparalleled sensitivity and accuracy in determining molecular weight and confirming amino acid sequences.[2][3][4] This guide provides an in-depth, comparative analysis of two predominant MS workflows for the validation of our target peptide: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS and Electrospray Ionization Liquid Chromatography-Tandem Mass Spectrometry (ESI-LC-MS/MS). We will delve into the causality behind experimental choices, present detailed protocols, and objectively compare the data derived from each technique.

Target Peptide Overview

• Sequence: H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH₂

• Structure: A linear decapeptide with a C-terminal amide.

• Theoretical Monoisotopic Mass (Neutral): 1216.60 Da

• Theoretical Monoisotopic Mass ([M+H]⁺): 1217.61 Da

This theoretical mass serves as our primary benchmark for validation. Any significant deviation would indicate either a flaw in the synthesis or the presence of modifications.

Comparative Mass Spectrometry Methodologies

The validation of a synthetic peptide primarily aims to answer two critical questions:

• Identity: Is the correct molecule present? (Correct Mass)

• Purity & Sequence: Is it the only molecule present, and is the sequence correct?

MALDI-TOF and ESI-LC-MS/MS address these questions with differing levels of depth and throughput.

• MALDI-TOF MS: This technique is a high-throughput method ideal for rapid confirmation of molecular weight.[5] The peptide is co-crystallized with a UV-absorbing matrix. A pulsed laser desorbs and ionizes the peptide, which then travels through a time-of-flight tube. The time it takes to reach the detector is proportional to its mass-to-charge ratio (m/z). For peptides, MALDI typically produces singly charged ions ([M+H]⁺), which simplifies spectral interpretation.[4]

• ESI-LC-MS/MS: This hyphenated technique offers a more comprehensive analysis.[6][7] First, the crude peptide mixture is separated by high-performance liquid chromatography (HPLC), which provides quantitative purity data based on the relative peak areas.[1] The separated components then enter the electrospray ionization (ESI) source, where they are converted into gas-phase, multiply charged ions. These ions are analyzed by the mass spectrometer (MS1) to confirm the parent mass. Selected ions can then be fragmented, and the resulting fragments are analyzed (MS/MS) to provide definitive sequence information.[8]

Experimental Workflow Overview

Caption: Overall workflow for peptide validation.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, incorporating steps for calibration and system suitability to ensure trustworthy results.

Protocol 1: MALDI-TOF MS for Rapid Identity & Purity Screening

• Rationale: This protocol is optimized for speed and efficiency, making it an excellent choice for initial screening of synthesis products. The choice of α-cyano-4-hydroxycinnamic acid (CHCA) as the matrix is standard for peptides in this mass range due to its strong UV absorption and efficient ionization properties.[5]

• Methodology:

  • Instrument Calibration: Calibrate the MALDI-TOF mass spectrometer in positive reflectron mode using a standard peptide mixture with masses bracketing the target peptide's mass (e.g., Angiotensin II [1046.5 Da] and Bombesin [1619.8 Da]). This ensures mass accuracy.

  • Sample Preparation: Prepare a 1 mg/mL stock solution of the synthesized peptide in 50:50 acetonitrile:water with 0.1% trifluoroacetic acid (TFA). The organic solvent aids solubility, while the acid improves ionization.

  • Matrix Preparation: Prepare a saturated solution of CHCA matrix in 50:50 acetonitrile:water with 0.1% TFA.

  • Spotting: On a MALDI target plate, spot 0.5 µL of the matrix solution. Immediately add 0.5 µL of the peptide solution to the matrix spot and mix gently with the pipette tip. Allow the spot to air dry completely (dried-droplet method).[9]

  • Data Acquisition: Load the plate into the mass spectrometer. Acquire spectra in the mass range of 500-2000 m/z. The primary peak of interest should be the singly protonated ion [M+H]⁺.

  • Data Analysis:

    • Confirm the presence of a major peak corresponding to the theoretical m/z of [M+H]⁺ (1217.61 Da).

    • Assess purity by comparing the intensity of the target peak to any other observed peaks (e.g., deletion sequences, salt adducts like [M+Na]⁺ or [M+K]⁺).

Protocol 2: ESI-LC-MS/MS for Comprehensive Purity & Sequence Confirmation

• Rationale: This method provides orthogonal data to MALDI-TOF. The chromatographic separation is critical for resolving impurities that may be isobaric or have similar masses. Formic acid is used instead of TFA, as TFA is a known ion-suppressing agent in ESI.[1] Tandem MS (MS/MS) provides the highest level of confidence by confirming the amino acid sequence.[8][10]

• Methodology:

  • System Suitability: Before sample analysis, inject a standard peptide mixture (e.g., MassPREP Peptide Mixture) to verify system performance, including chromatographic resolution, peak shape, and MS sensitivity.[11][12]

  • Sample Preparation: Prepare a 1 mg/mL stock solution of the synthesized peptide in water with 0.1% formic acid. Using vials with low non-specific binding is recommended to improve recovery.[6]

  • LC Separation:

    • Column: C18 reversed-phase column (e.g., Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% to 60% B over 15 minutes. This gradient is designed to effectively elute a peptide of this hydrophobicity.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • MS Acquisition (MS1 Scan):

    • Mode: Positive Electrospray Ionization (ESI+).

    • Scan Range: 300-1500 m/z.

    • Analysis: Look for the parent ion. Due to ESI, this will likely appear as multiply charged species, such as the doubly charged ion [M+2H]²⁺ at m/z 609.31 and the triply charged ion [M+3H]³⁺ at m/z 406.54. Deconvolute the spectrum to confirm the neutral mass of 1216.60 Da.

  • MS/MS Acquisition (Fragmentation):

    • Set the instrument to perform data-dependent acquisition (DDA).

    • The most intense ions from the MS1 scan (e.g., m/z 609.31) are automatically selected for fragmentation via collision-induced dissociation (CID).

    • Acquire the fragment ion spectrum (MS2).

  • Data Analysis:

    • Purity: Integrate the peak area of the main peptide in the UV chromatogram (e.g., at 214 nm) and express it as a percentage of the total peak area.

    • Sequence: Analyze the MS2 spectrum for characteristic b- and y-ion series. The mass differences between consecutive ions in a series should correspond to the residue masses of the amino acids in the sequence, confirming the peptide's identity.

Data Interpretation & Comparative Summary

A successful validation will yield complementary data from both techniques. Below is a table summarizing expected results for a high-quality synthesis.

Parameter	Expected Value	MALDI-TOF MS Result	ESI-LC-MS/MS Result	Confidence Level
Parent Ion Mass	[M+H]⁺ = 1217.61 Da	Observed m/z = 1217.59	Deconvoluted Mass = 1216.58 Da	High (Both methods confirm mass)
Purity	>95%	Main peak >95% of total ion current	UV Chromatogram Area = 98.2%	Very High (LC provides superior quantitation)
Key Impurities	Not detected	Minor peak at 1070.52 Da ([M-Phe]⁺)	Minor peak at 1.5% area with [M-Phe]⁺ mass	High (Both methods detect the same impurity)
Sequence Coverage	100%	N/A (without MS/MS)	100% (b- and y-ions confirm full sequence)	Very High (Only from MS/MS)

Peptide Fragmentation (b- and y-ions)

Tandem mass spectrometry fragments the peptide backbone at the amide bonds. This creates two main types of fragment ions: b-ions, which contain the N-terminus, and y-ions, which contain the C-terminus. Analyzing the mass differences between these fragments allows for the reconstruction of the amino acid sequence.

Caption: Fragmentation of the -Phe-Tyr-Gly- segment.

Conclusion: A Synergistic Approach to Validation

Neither MALDI-TOF MS nor ESI-LC-MS/MS alone provides a complete picture of peptide quality. Instead, they should be viewed as synergistic techniques.

• MALDI-TOF MS excels as a rapid, high-throughput tool for initial quality control, providing excellent confirmation of the primary molecular weight. Its simplicity and speed are invaluable in a high-volume synthesis environment.[4][5]

• ESI-LC-MS/MS is the authoritative method for comprehensive characterization. It delivers quantifiable purity data through its chromatographic component and provides unequivocal sequence confirmation through tandem mass spectrometry.[7][13] For regulatory submissions or in-depth research, this level of detail is non-negotiable.

For researchers, scientists, and drug development professionals, the dual-pronged approach outlined in this guide constitutes a robust and trustworthy system for the validation of synthesized peptides. By understanding the causality behind the protocols and the unique strengths of each method, one can ensure that the peptide used in downstream applications is of the highest identity, purity, and structural integrity.

References

• Characterization of Synthetic Peptides by Mass Spectrometry | Springer Nature Experiments. (n.d.). Springer Nature. Retrieved from [Link][2]

• Prabhala, B. K., Mirza, O., Højrup, P., & Hansen, P. R. (2015). Characterization of Synthetic Peptides by Mass Spectrometry. Methods in Molecular Biology, 1348, 77–86. Retrieved from [Link][3]

• Liepe, C., et al. (2021). Peptide–Spectrum Match Validation with Internal Standards (P–VIS): Internally-Controlled Validation of Mass Spectrometry-Based Peptide Identifications. Journal of the American Society for Mass Spectrometry. Retrieved from [Link][13]

• Gampa, G., et al. (2021). Development of an effective LC-MS/MS Cleaning Validation Method for Synthetic Peptide Drug Substances. Waters Corporation. Retrieved from [Link][6]

• Wang, K., et al. (2019). Validation through matching MS/MS spectra of synthetic peptides. ResearchGate. Retrieved from [Link][10]

• Quality Control of Synthetic Peptides using the MALDI-8030 Dual Polarity Benchtop MALDI-TOF Mass Spectrometer. (n.d.). Shimadzu. Retrieved from [Link][5]

• Peptide Standards | For the Analysis of Peptides. (n.d.). Waters Corporation. Retrieved from [Link][11]

• Prabhala, B. K., Mirza, O., Højrup, P., & Hansen, P. R. (2015). Characterization of Synthetic Peptides by Mass Spectrometry. ResearchGate. Retrieved from [Link][4]

• Yamaguchi, K., Akagi, M., & Kuriki, T. (n.d.). Amino Acid Sequencing of Synthetic Peptides Using a MALDI-TOF Mass Spectrometer and Protein Sequencer. Shimadzu. Retrieved from [Link][14]

• Carr, S. A., Hemling, M. E., Bean, M. F., & Roberts, G. D. (1991). Liquid Chromatographic-High-Resolution Mass Spectrometric and Tandem Mass Spectrometric Identification of Synthetic Peptides Using Electrospray Ionization. Analytical Chemistry, 63(24), 2802-2824. Retrieved from [Link][7]

• Analysis and Purification of Synthetic Peptides by Liquid Chromatography. (n.d.). Agilent. Retrieved from [Link][1]

• Asir, G., et al. (2023). Peptide De Novo Sequencing With MALDI TOF/TOF: A Simple Approach Using Sulfonation Chemistry. American Laboratory. Retrieved from [Link][9]

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Scyliorhinin I vs. Scyliorhinin II: A Comprehensive Guide to Tachykinin Receptor Selectivity

Executive Summary

Tachykinins are a critical family of neuropeptides that modulate smooth muscle contraction, nociception, and neurogenic inflammation via three primary G-protein coupled receptors (GPCRs): NK1, NK2, and NK3. While mammalian tachykinins (such as Substance P and Neurokinin A) often exhibit overlapping receptor affinities, the non-mammalian peptides Scyliorhinin I (ScyI) and Scyliorhinin II (ScyII)—originally isolated from the gut of the European common dogfish (Scyliorhinus canicula)—demonstrate profound and divergent receptor selectivity[1]. This guide provides an in-depth technical comparison of their pharmacological profiles, the structural causality behind their selectivity, and the self-validating experimental workflows used to characterize them in drug development.

Quantitative Receptor Binding Profiles

The fundamental difference between ScyI and ScyII lies in their binding affinities (Ki). ScyI is recognized as a rare dual agonist for both NK1 and NK2 receptors, whereas ScyII is a highly potent and selective agonist for the NK3 receptor[2],[3].

Table 1: Comparative Binding Affinities (Ki) of Scyliorhinins

Peptide	Structural Class	NK1 Affinity (Ki)	NK2 Affinity (Ki)	NK3 Affinity (Ki)	Primary Action
Scyliorhinin I	Linear Decapeptide	~0.9 nM	~2.0 nM	>200 nM	Dual NK1/NK2 Agonist
Scyliorhinin II	Cyclic Peptide	~440 nM	~500 nM	~2.5 nM	Selective NK3 Agonist

Note: ScyI exhibits a 50- to 250-fold reduced affinity for NK3 compared to NK1/NK2. ScyII exhibits Ki ratios of 176 (NK1/NK3) and 200 (NK2/NK3), confirming its strict NK3 selectivity[4],[3].

Structural Causality of Receptor Selectivity

Understanding why these peptides exhibit such distinct profiles requires analyzing their conformational dynamics in lipid environments.

Scyliorhinin I (Dual NK1/NK2 Selectivity): ScyI (Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2) is a linear peptide. In aqueous solutions, it exists in a highly flexible random coil state[5]. However, upon encountering a lipid membrane, the C-terminal region (residues 4-10) undergoes a conformational shift into a 3_10-helix/alpha-helix equilibrium[5]. The presence of two positively charged Lysine residues in its sequence creates a highly favorable electrostatic interaction with the anionic fixed-charge compartment of the plasma membrane[6]. This membrane-anchoring mechanism effectively increases the local concentration of the peptide, facilitating its access to the binding pockets of the membrane-embedded NK1 and NK2 receptors[5].

Scyliorhinin II (Strict NK3 Selectivity): In stark contrast, ScyII is a cyclic tachykinin[7]. The macrocyclization of its backbone severely restricts its conformational flexibility. While the flexible linear backbone of ScyI can adapt to the distinct binding pockets of NK1 and NK2, the rigidified structure of ScyII locks it into a specific pharmacophore pattern[6]. This cyclic conformation perfectly complements the geometric and electronic requirements of the NK3 receptor's binding site, while simultaneously creating steric clashes that prevent high-affinity binding to NK1 and NK2[7],[3].

Tachykinin GPCR Signaling Pathway

Both ScyI and ScyII exert their biological effects by activating the Gq/11 signaling cascade, leading to intracellular calcium mobilization.

Tachykinin GPCR signaling cascade activated by Scyliorhinin I and II.

Experimental Methodology: Self-Validating Radioligand Binding Assays

To objectively quantify the receptor selectivity of ScyI and ScyII, competitive radioligand binding assays are the industry standard[7],[8]. The following protocol is designed as a self-validating system to ensure high signal-to-noise ratios and eliminate false positives.

Step-by-step workflow for tachykinin receptor radioligand binding assays.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize target tissues (e.g., rat cerebral cortex for NK3, submandibular gland for NK1) in ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors (bacitracin, bestatin). Centrifuge at 40,000 × g for 20 minutes at 4°C. Causality: High-speed centrifugation isolates the heavy membrane fraction where GPCRs are localized, discarding cytosolic proteins that contribute to non-specific binding. Protease inhibitors are mandatory to prevent the rapid enzymatic degradation of the peptide ligands.

• Radioligand Incubation: In a 96-well plate, combine 50 μg of membrane protein with 0.1 nM of a highly specific radioligand (e.g.,[125I]-Bolton-Hunter ScyII for NK3)[7]. Self-Validation: Always include "Total Binding" wells (buffer only) and "Non-Specific Binding" (NSB) wells containing a massive excess (1 μM) of an established universal agonist. This ensures the measured signal is exclusively receptor-mediated.

• Competitor Titration: Add unlabeled ScyI or ScyII in a logarithmic concentration gradient ( 10−11 to 10−5 M). Incubate for 90 minutes at room temperature to achieve steady-state equilibrium.

• Rapid Filtration: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI). Causality: PEI is a cationic polymer. Pre-soaking neutralizes the negative charge of the glass fibers, drastically reducing the non-specific adhesion of the positively charged Scyliorhinin peptides to the filter matrix.

• Washing & Detection: Wash filters rapidly with 3 × 3 mL of ice-cold buffer to trap the receptor-ligand complexes while flushing out unbound radioligand. Measure filter-bound radioactivity using a gamma counter.

• Data Analysis: Calculate specific binding by subtracting NSB from Total Binding. Generate competition curves and use the Cheng-Prusoff equation to convert IC50 values into absolute Ki values.

References

• [125I]-Bolton-Hunter scyliorhinin II: a novel, selective radioligand for the tachykinin NK3 receptor in r
• Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors. PubMed / NIH.
• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist. PubMed Central / NIH.
• Scyliorhinin I and II: two novel tachykinins
• Binding sites for [125I]-Bolton-Hunter scyliorhinin II in guinea-pig ileum. PubMed / NIH.
• Neurokinin Receptor | Antagonists. MedChemExpress.
• Scyliorhinin II Synonyms C
• Pharmacophore pattern in NK3 agonists: Neurokinin B (NKB), Scyliorhinin II (Scy II).

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• 3. molnova.com [molnova.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [125I]-Bolton-Hunter scyliorhinin II: a novel, selective radioligand for the tachykinin NK3 receptor in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Binding sites for [125I]-Bolton-Hunter scyliorhinin II in guinea-pig ileum: a radioligand binding, functional and autoradiographic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Shark Tachykinins and Mammalian Neuropeptides: Structural Dynamics and Receptor Pharmacology

Executive Summary

Tachykinins are a highly conserved family of neuropeptides that function as critical neurotransmitters and neuromodulators across the animal kingdom[1]. In mammalian systems, these peptides—most notably Substance P (SP), Neurokinin A (NKA), and Neurokinin B (NKB)—regulate diverse physiological processes including nociception, neurogenic inflammation, and smooth muscle contractility[2]. However, the isolation of distinct tachykinins from the European common dogfish (Scyliorhinus canicula), known as scyliorhinins, has provided researchers with unique structural templates that challenge the traditional paradigms of mammalian receptor selectivity[3]. This guide provides a comprehensive comparative analysis of mammalian neuropeptides and shark tachykinins, detailing their structural biology, receptor pharmacology, and implications for rational drug design.

Evolutionary Divergence and Structural Biology

All tachykinins share a highly conserved C-terminal sequence motif: Phe-X-Gly-Leu-Met-NH2 (where X is an aromatic or aliphatic amino acid)[4]. This C-terminal region acts as the "message" domain, which is universally required for inserting into the binding pocket of G protein-coupled receptors (GPCRs) to trigger activation[4].

The evolutionary divergence between mammalian and elasmobranch (shark) tachykinins primarily manifests in their N-terminal sequences, which serve as the "address" domain dictating receptor subtype selectivity[4]. For example, mammalian SP contains a specific Arg-Pro-Lys-Pro motif that heavily biases its affinity toward the Neurokinin-1 (NK1) receptor[5]. In contrast, shark tachykinins lack this specific motif, resulting in broadened or altered receptor affinities[5].

Table 1: Sequence and Receptor Selectivity Comparison

Peptide	Origin	Amino Acid Sequence	Primary Receptor Target	Pharmacological Profile
Substance P (SP)	Mammalian	RPKPQQFFGLM-NH2	NK1	High affinity for NK1; low for NK2/NK3[4]
Neurokinin A (NKA)	Mammalian	HKTDSFVGLM-NH2	NK2	High affinity for NK2; low for NK1/NK3[4]
Scyliorhinin I (Scy I)	Shark	AKFDKFYGLM-NH2	NK1 & NK2	Dual agonist : High affinity for both NK1 and NK2[6]
Scyliorhinin II (Scy II)	Shark	Cyclic decapeptide	NK3	Highly selective agonist for NK3[7]

Conformational Dynamics in Membrane Environments

The interaction between tachykinins and their GPCR targets is heavily dependent on the local lipid environment. In aqueous solutions, peptides like Scyliorhinin I exist in a highly flexible, random coil state[3]. However, upon approaching the anisotropic environment of the cell membrane, they undergo significant conformational changes.

Two-dimensional ^1H NMR spectroscopy and circular dichroism studies utilizing 3—a standard membrane mimetic—reveal that Scy I is induced into a highly structured conformation[3]. Specifically, the C-terminal region (Asp4 to Met10) transitions into a 3_10-helix that exists in equilibrium with an α-helix[3]. This membrane-induced folding stabilizes the Phe-Tyr-Gly-Leu-Met-NH2 message domain, orienting the hydrophobic side chains for optimal insertion into the transmembrane helices of the NK1 and NK2 receptors[3].

Receptor Pharmacology: The Unique Profiles of Scyliorhinins

Mammalian tachykinin receptors (NK1, NK2, and NK3) are rhodopsin-like GPCRs that primarily couple to Gq/11 proteins, triggering the Phospholipase C (PLC) pathway to increase intracellular calcium[8].

While mammalian endogenous ligands are highly selective (SP for NK1, NKA for NK2),3 that functions as a high-affinity full agonist for both NK1 and NK2 receptors, while maintaining a 50–250 times lower affinity for the NK3 receptor[3]. This dual agonism makes Scy I an invaluable pharmacological tool for studying receptor cross-talk.

Conversely, Scyliorhinin II is a cyclic tachykinin that exhibits exquisite selectivity for the NK3 receptor[7]. When radiolabeled with the Bolton-Hunter reagent,[125I]-Bolton-Hunter Scyliorhinin II serves as a superior, highly selective radioligand for mapping NK3 receptor distribution in the mammalian central nervous system, outperforming older, less selective ligands like eledoisin[7].

Caption: Tachykinin-mediated GPCR signaling pathway via Gq/11 and Phospholipase C activation.

Experimental Methodology: Self-Validating Receptor Assays

To accurately compare the pharmacological profiles of mammalian and shark tachykinins, researchers must employ a self-validating experimental system that measures both physical binding affinity (Ki) and functional efficacy (EC50).

Protocol: Orthogonal Radioligand Binding and IP Accumulation Assay

Step 1: Cell Culture and Transfection

• Action: Culture HEK293-T cells and transiently transfect them with plasmids encoding human NK1, NK2, or NK3 receptors[4].

• Causality: HEK293-T cells lack endogenous tachykinin receptors. Transfecting specific subtypes creates an isolated, zero-background environment, ensuring that any observed signal is exclusively mediated by the target receptor without cross-talk[4].

Step 2: Radioligand Labeling

• Action: Label Scy II or SP using the [125I]-Bolton-Hunter reagent[7].

• Causality: The Bolton-Hunter reagent specifically acylates primary amines (such as the N-terminus or Lysine residues)[7]. This is critical because traditional oxidative iodination would oxidize the essential C-terminal Methionine, destroying the peptide's biological activity.

Step 3: Competition Binding Assay (Affinity)

• Action: Incubate isolated cell membranes with a constant concentration of the radioligand and increasing concentrations of unlabeled competitor peptides (Scy I, SP, NKA). Separate bound from free ligand via rapid filtration and quantify using liquid scintillation counting[7].

• Causality: This generates a sigmoidal displacement curve. The IC50 is calculated and converted to an absolute inhibition constant (Ki) using the Cheng-Prusoff equation.

Step 4: Inositol Phosphate (IP) Accumulation Assay (Efficacy)

• Action: Incubate whole transfected cells with the test peptides in the presence of Lithium Chloride (LiCl). Measure the accumulation of Inositol Monophosphate (IP1) using Homogeneous Time-Resolved Fluorescence (HTRF)[4].

• Causality: Tachykinin GPCRs activate PLC, which generates IP3. IP3 is rapidly degraded to IP1. LiCl inhibits inositol monophosphatase, trapping IP1 inside the cell[4]. This amplifies the transient downstream signal, allowing for highly sensitive quantification of agonist potency (EC50).

• Self-Validation: Run parallel assays using selective antagonists (e.g., FK 888 for NK1, MEN 10,376 for NK2)[6]. A rightward shift in the agonist dose-response curve (Schild analysis) confirms competitive antagonism and validates that the IP accumulation is strictly receptor-mediated[6].

Caption: Orthogonal workflow for evaluating tachykinin receptor binding affinity and functional efficacy.

Translational Applications in Drug Development

The comparative study of mammalian and shark tachykinins extends far beyond evolutionary biology; it directly informs modern drug development.

The NK1 receptor is heavily implicated in tumor progression, particularly in malignant brain tumors like glioblastoma, where 8[8]. Consequently, SP analogs are being engineered as targeted theranostics. For instance, the radiopharmaceutical DOTA-[Thi8,Met(O2)11]-SP is designed to deliver targeted alpha or beta radiation to glioblastoma cells[4].

However, native mammalian SP is promiscuous; it not only binds NK1 but also activates MRGPRX2, a distinct GPCR on mast cells responsible for severe allergic-type reactions[4]. By studying the structural divergence of shark tachykinins—which achieve high affinity through entirely different N-terminal "address" domains[5]—drug developers can design novel synthetic analogs that maintain potent NK1/NK2 targeting for oncology while completely bypassing off-target receptors like MRGPRX2[4].

References

• Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors Source: PubMed / NIH[Link]

• Tachykinins with unusual structural features from a urodele, the amphiuma, an elasmobranch, the hammerhead shark, and an agnathan, the river lamprey Source: PubMed / NIH[Link]

• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist Source: PMC / NIH[Link]

• [125I]-Bolton-Hunter scyliorhinin II: a novel, selective radioligand for the tachykinin NK3 receptor in rat brain Source: PubMed / NIH[Link]

• Tachykinin Receptor-Selectivity of the Potential Glioblastoma-Targeted Therapy, DOTA-[Thi8,Met(O2)11]-Substance P Source: MDPI[Link]

• Substance P Source: Wikipedia[Link]

• Substance P and its receptors – a potential target for novel medicines in malignant brain tumour therapies Source: Termedia[Link]

• Tachykinins: Neuropeptides That Are Ancient, Diverse, Widespread and Functionally Pleiotropic Source: Frontiers[Link]

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• 4. Tachykinin Receptor-Selectivity of the Potential Glioblastoma-Targeted Therapy, DOTA-[Thi8,Met(O2)11]-Substance P [mdpi.com]
• 5. Tachykinins with unusual structural features from a urodele, the amphiuma, an elasmobranch, the hammerhead shark, and an agnathan, the river lamprey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [125I]-Bolton-Hunter scyliorhinin II: a novel, selective radioligand for the tachykinin NK3 receptor in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. termedia.pl [termedia.pl]

Validating NK-2 receptor activation by AKFDKFYGLM-NH2 using competitive binding

Validating NK-2 Receptor Activation by Scyliorhinin I (AKFDKFYGLM-NH2): A Comparative Binding Guide

The tachykinin family of neuropeptides plays a critical role in nociception, smooth muscle contraction, and neurogenic inflammation. While mammalian tachykinins like Substance P (SP) and Neurokinin A (NKA) exhibit strong selectivity for NK-1 and NK-2 receptors respectively, the evolutionary divergence of these peptides has yielded unique pharmacological tools. Scyliorhinin I (Scy I), a decapeptide with the sequence AKFDKFYGLM-NH2 isolated from the dogfish shark (Scyliorhinus canicula), is one such tool. Unlike its mammalian counterparts, Scy I functions as a highly potent, dual agonist for both mammalian NK-1 and NK-2 receptors[1].

This guide provides a comprehensive framework for validating the NK-2 specific activation by Scyliorhinin I using competitive radioligand binding assays, comparing its performance against endogenous and synthetic alternatives.

Structural Causality & Receptor Activation

The biological activity of Scyliorhinin I is intrinsically linked to its C-terminal sequence, Phe-X-Gly-Leu-Met-NH2, a conserved motif across the tachykinin family[2]. However, receptor activation is not merely a function of sequence homology; it is dictated by membrane-induced conformational causality.

In an aqueous environment, Scy I exists as a highly flexible random coil. Yet, upon approaching the anionic fixed-charge compartment of the plasma membrane, the peptide undergoes a critical structural transition. NMR studies utilizing dodecyl phosphocholine (DPC) micelles—a robust membrane mimetic—reveal that the C-terminal region (Asp4-Met10) adopts a 310​ -helix that exists in equilibrium with an α -helix ([3]).

This helical formation is the mechanistic trigger for GPCR engagement. The nonpolar nature of the Tyr7 residue is hypothesized to insert into the hydrophobic binding pocket of the NK-2 receptor, driving NK-2 selectivity, while the amidation of the terminal Methionine is an absolute prerequisite for stable receptor interaction and subsequent Gq-protein coupling[4][5].

Mechanism of NK-2 receptor activation and downstream calcium signaling by Scyliorhinin I.

Comparative Pharmacological Profile

To contextualize the performance of Scyliorhinin I, it is essential to compare its binding affinities ( Ki​ ) against standard tachykinin ligands. The following table synthesizes competitive binding data across the three primary tachykinin receptor subtypes ([6]).

Ligand	Primary Target	NK-1 Affinity ( Ki​ , nM)	NK-2 Affinity ( Ki​ , nM)	NK-3 Affinity ( Ki​ , nM)
Scyliorhinin I	NK-1 / NK-2	0.9	2.0	> 500
Neurokinin A (NKA)	NK-2	> 100	1.5	> 500
Substance P (SP)	NK-1	0.5	> 500	> 500
GR 64349	NK-2 (Synthetic)	> 1000	3.7	> 1000

Data Interpretation: Scy I demonstrates an NK-2 binding affinity ( Ki​ = 2.0 nM) virtually identical to the endogenous mammalian ligand NKA[6]. However, because it possesses an equally high affinity for NK-1 ( Ki​ = 0.9 nM), its dual nature requires experimental isolation when studying NK-2 specific pathways. This necessitates a rigorously controlled competitive binding assay utilizing selective cell lines.

Self-Validating Competitive Binding Protocol

To objectively quantify the NK-2 receptor activation by Scyliorhinin I, a competitive radioligand binding assay must be employed. This protocol utilizes [3H] -NKA as the specific radioligand and CHO cells stably transfected with the human NK-2 receptor to eliminate NK-1 cross-reactivity noise. The system is self-validating: specific binding is isolated by mathematically subtracting non-specific binding (NSB) defined by a saturating concentration of a cold competitor.

Step 1: Membrane Preparation Harvest CHO-NK2 cells and homogenize in ice-cold assay buffer (50 mM Tris-HCl, pH 7.4, containing 3 mM MnCl2​ , 0.02% BSA, and protease inhibitors like bacitracin). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the membrane pellet in the assay buffer to a final protein concentration of 50-100 µg/mL. Causality: The inclusion of Mn2+ ions is critical; divalent cations stabilize the high-affinity agonist-receptor-G protein ternary complex, significantly enhancing the binding window for tachykinin agonists.

Step 2: Assay Incubation In 96-well deep-well plates, combine:

• 50 µL of [3H] -NKA (final concentration ~1 nM, near its Kd​ ).

• 50 µL of varying concentrations of Scyliorhinin I ( 10−11 M to 10−5 M).

• 100 µL of the CHO-NK2 membrane suspension. Incubate the mixture at 25°C for 60 minutes to reach thermodynamic equilibrium.

Step 3: Defining Non-Specific Binding (NSB) To ensure trustworthiness, parallel control wells must contain 1 µM of unlabeled NKA or a highly selective NK-2 antagonist (e.g., SR48968/Saredutant). The radioactivity remaining in these wells represents the radioligand trapped in the filter or bound to non-receptor lipids, which must be subtracted from the total binding to yield specific binding.

Step 4: Rapid Filtration and Counting Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. Because tachykinins are highly basic peptides, failing to use PEI will result in massive non-specific adhesion to the filter, ruining the signal-to-noise ratio. Wash the filters three times with 1 mL of ice-cold wash buffer to remove unbound radioligand, then quantify the bound [3H] -NKA using liquid scintillation counting.

Step 5: Data Validation and Analysis Plot the specific binding against the log concentration of Scyliorhinin I. Use non-linear regression to determine the IC50​ . Validate the true affinity ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[Radioligand]/Kd​) .

Step-by-step workflow for the[3H]-NKA competitive radioligand binding assay.

References

• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist. Biophysical Journal. Available at:[Link]

• Scyliorhinin I | C59H87N13O13S | CID 147048. PubChem, National Institutes of Health. Available at:[Link]

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• 2. Tachykinins with unusual structural features from a urodele, the amphiuma, an elasmobranch, the hammerhead shark, and an agnathan, the river lamprey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ddd.uab.cat [ddd.uab.cat]
• 6. medchemexpress.com [medchemexpress.com]

Comparative Guide: Scyliorhinin I vs. Physalaemin – Structural Homology and Agonistic Potency

As an application scientist designing screening cascades for neurokinin-targeted therapeutics, selecting the appropriate reference agonist is a critical first step. In the landscape of neuropharmacology, tachykinins represent a fundamental family of neuropeptides governing smooth muscle contraction, vasodilation, and nociception [[1]](). For drug development professionals targeting the neurokinin (NK) receptor family, understanding the nuanced differences between non-mammalian tachykinins is paramount.

This guide provides an in-depth technical comparison between two pivotal reference peptides: 2 (Scy I), originally isolated from the European dogfish (Scyliorhinus canicula), and 3 (PHY), derived from amphibian skin (Physalaemus fuscumaculatus) 2[[3]]().

Structural Homology and Conformational Dynamics

The biological efficacy of tachykinins is inextricably linked to their membrane-induced conformations. In aqueous solutions, both Scy I and PHY exist primarily as disordered random coils. However, upon encountering the anisotropic environment of a lipid bilayer, they adopt distinct secondary structures necessary for receptor docking [[2]](.

Sequence Alignment

Both peptides terminate in the highly conserved Phe-X-Gly-Leu-Met-NH2 motif, which is the universal structural key for inserting into the transmembrane binding pocket of NK receptors 2.

• Scyliorhinin I (10-mer): Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH24

• Physalaemin (11-mer): pGlu-Ala-Asp-Pro-Asn-Lys-Phe-Tyr-Gly-Leu-Met-NH25

Conformational Divergence

• Scyliorhinin I: NMR spectroscopy reveals that Scy I forms a dynamic equilibrium between a 310​ -helix and an α -helix at its C-terminus (residues 4–10) when bound to a membrane 2. The N-terminus remains highly flexible, facilitating its unique ability to bind multiple receptor subtypes.

• Physalaemin: PHY features a rigidifying Proline at position 4. It adopts a stable helical conformation from Pro4 extending to the C-terminus in lipid environments 3. The N-terminal pyroglutamate (pGlu) confers significant resistance to enzymatic degradation, enhancing its functional half-life compared to endogenous mammalian tachykinins like Substance P 1.

Agonistic Potency and Receptor Selectivity

The choice between Scy I and PHY in an assay depends entirely on the required receptor selectivity. NK receptors are Class I (rhodopsin-like) G-protein coupled receptors (GPCRs) that primarily couple to Gq​ proteins 67.

• Scyliorhinin I (The Dual Agonist): Scy I is highly unusual among tachykinins because it is a potent dual agonist for both NK1 and NK2 receptors, while exhibiting 50-250 times lower affinity for NK3 2. This makes it an exceptional tool for studying synergistic NK1/NK2 signaling in smooth muscle tissues 8.

• Physalaemin (The NK1 Benchmark): PHY is a highly selective, full agonist for the NK1 receptor. It often demonstrates a higher binding affinity for mammalian NK1 receptors than the endogenous ligand, Substance P, making it the gold standard for NK1-specific hyperactivation assays [[5]](.

Quantitative Potency Comparison

Peptide	Primary Target(s)	NK1 Affinity ( Ki​ )	NK2 Affinity ( Ki​ )	NK3 Affinity ( Ki​ )
Scyliorhinin I	NK1, NK2	~0.9 nM	~2.0 nM	>200 nM (Low)
Physalaemin	NK1	<1.0 nM (High)	Low	Low

(Data synthesized from competitive binding assays on mammalian receptor clones 67)

Mechanistic Signaling Pathway

Both peptides exert their physiological effects by activating the Gq​ -coupled GPCR cascade. Upon ligand binding, the receptor undergoes a conformational shift, activating Phospholipase C (PLC). PLC cleaves PIP2 into Inositol Triphosphate (IP3) and Diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ( Ca2+ ) from the endoplasmic reticulum, ultimately driving smooth muscle contraction or neuronal excitation 7.

Tachykinin-mediated GPCR (Gq) signaling pathway leading to calcium mobilization.

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the agonistic potency of Scy I or PHY, drug development professionals must employ orthogonal, self-validating assay systems. Below are the field-proven methodologies for establishing binding affinity ( Ki​ ) and functional potency ( EC50​ ).

Protocol A: Competitive Radioligand Binding Assay (Affinity Determination)

Causality: This assay determines the Ki​ by measuring the ability of the unlabeled peptide (Scy I or PHY) to displace a high-affinity radiolabeled tracer (e.g., [3H] -Substance P for NK1).

• Membrane Preparation: Homogenize CHO cells stably expressing human NK1 or NK2 receptors in a Tris-HCl buffer containing protease inhibitors. Rationale: Protease inhibitors prevent the rapid enzymatic degradation of the peptide ligands during the assay.

• Incubation: Incubate 50 µg of membrane protein with 0.5 nM [3H] -Substance P and varying concentrations of the cold competitor (Scy I or PHY) from 10−12 to 10−5 M. Incubate at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% Polyethylenimine). Rationale: Polyethylenimine (PEI) reduces non-specific binding of the highly basic tachykinin peptides to the filter matrix. Rapid filtration instantly halts the binding equilibrium, preventing ligand dissociation during wash steps.

• Quantification: Wash filters three times with ice-cold buffer, transfer to scintillation vials, and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation.

Step-by-step workflow for competitive radioligand binding assays.

Protocol B: Intracellular Calcium Mobilization Assay (Functional Potency)

Causality: While binding assays prove physical interaction, functional assays prove true agonism. This protocol measures the downstream Ca2+ spike resulting from Gq​ activation to validate the findings of Protocol A.

• Cell Seeding: Seed NK-receptor expressing cells in a 96-well black, clear-bottom microplate.

• Dye Loading: Incubate cells with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) and 2.5 mM Probenecid for 45 minutes at 37°C. Rationale: The AM ester allows the dye to permeate the cell membrane. Intracellular esterases then cleave the AM group, trapping the active, Ca2+ -sensitive Fluo-4 inside the cell. Probenecid inhibits organic anion transporters, preventing the dye from leaking out.

• Agonist Injection: Using an automated fluorometric imaging plate reader (FLIPR), inject serial dilutions of Scy I or PHY.

• Kinetic Readout: Monitor fluorescence (Excitation 488 nm / Emission 525 nm) continuously for 3 minutes. The peak fluorescence response corresponds to the maximal Ca2+ release, which is plotted against ligand concentration to derive the functional EC50​ .

References

• Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed. 8

• Physalaemin | Tachykinin - MedchemExpress.com. 5

• Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC. 2

• Physalaemin - Wikipedia. 3

• Neurokinin Receptor | Antagonists - MedchemExpress.com.6

• Scyliorhinin I | C59H87N13O13S | CID 147048 - PubChem - NIH. 4

• Neurokinin Receptor | Antagonists - MedchemExpress.com. 7

• The tachykinin peptide family - Pharmacol Rev - ResearchGate.1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physalaemin - Wikipedia [en.wikipedia.org]
• 4. Scyliorhinin I | C59H87N13O13S | CID 147048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Effect of scyliorhinin I and synthetic scyliorhinin I derivatives at mammalian tachykinin NK1, NK2 and NK3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-Nh2 proper disposal procedures

Operational Guide for the Safe Handling and Disposal of Scyliorhinin I (H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2)

As a Senior Application Scientist, I have designed this operational standard operating procedure (SOP) to move beyond basic regulatory compliance. When handling potent biologically active peptides, laboratory safety relies on understanding the chemical causality behind our protocols. This guide provides the mechanistic reasoning, quantitative parameters, and self-validating workflows required to safely inactivate and dispose of Scyliorhinin I.

Part 1: The Biological Imperative for Inactivation (Causality)

The sequence H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2 identifies this compound as Scyliorhinin I , a highly conserved decapeptide belonging to the tachykinin family[1].

Simply discarding this peptide into municipal waste streams or standard biohazard bags is a critical operational failure. Why? Because the C-terminal amide (-NH2) protects the peptide from rapid enzymatic degradation by exopeptidases, granting it high environmental persistence. Furthermore, Scyliorhinin I is a potent agonist for G-protein coupled receptors (GPCRs), specifically exhibiting high affinity for[NK-1 ( Ki​ ~0.9 nM) and NK-2 ( Ki​ ~2.0 nM) receptors][2].

If intact peptide enters the ecosystem, it retains the capacity to trigger profound physiological responses—such as intracellular calcium mobilization and smooth muscle contraction—even at trace nanomolar concentrations. Therefore, we must chemically cleave the peptide backbone or irreversibly oxidize its pharmacophore before disposal.

Fig 1: Scyliorhinin I signaling pathway showing the biological imperative for proper inactivation.

Part 2: Quantitative Parameters for Inactivation

To ensure complete denaturation, we utilize two validated chemical approaches. Alkaline hydrolysis aggressively attacks the amide bonds, overcoming the steric hindrance of the bulky Phenylalanine and Tyrosine residues. Alternatively, chemical oxidation specifically targets the C-terminal Methionine (oxidizing the thioether to a sulfoxide) and chlorinates the Tyrosine ring, obliterating the peptide's ability to dock into the receptor.

Table 1: Validated Operational Parameters for Peptide Inactivation

Inactivation Method	Primary Reagent	Final Concentration	Min. Contact Time	Target Neutralization pH	Chemical Mechanism
Alkaline Hydrolysis	Sodium Hydroxide (NaOH)	1.0 M	60 minutes	6.0 - 8.0	Irreversible amide bond cleavage
Chemical Oxidation	Sodium Hypochlorite (Bleach)	10% (v/v)	30 minutes	6.0 - 8.0	Oxidation of Met/Tyr residues

Part 3: Self-Validating Experimental Protocols

Trustworthiness in laboratory safety relies on self-validating systems. A procedure is only complete when an empirical measurement confirms it. In the following workflows, empirical chemical indicators serve as mandatory checkpoints. Waste cannot proceed to the disposal stream until the system validates itself.

Protocol A: Alkaline Hydrolysis (Primary Recommendation)

This is the preferred method for[inactivating bioactive peptide solutions][3].

• Preparation : Don chemical-resistant nitrile gloves, a lab coat, and splash goggles. Conduct all steps inside a certified chemical fume hood.

• Hydrolysis Phase : To the liquid peptide waste, slowly add an equal volume of 2 M NaOH to achieve a final working concentration of 1 M NaOH.

• Incubation : Allow the solution to incubate at room temperature for a minimum of 60 minutes.

• Neutralization : Slowly add 1 M Hydrochloric Acid (HCl) dropwise while stirring.

• Self-Validation Step (Critical) : Use a calibrated pH meter. The protocol is validated only when the pH stabilizes strictly between 6.0 and 8.0. If the pH is outside this range, repeat Step 4.

• Final Disposal : Transfer the validated, fragmented aqueous solution to the designated "Aqueous Chemical Waste" container.

Fig 2: Self-validating workflow for alkaline hydrolysis and neutralization of peptide waste.

Protocol B: Oxidative Denaturation (Alternative Method)

For laboratories lacking bulk acid/base reagents, bleach offers an oxidative alternative.

• Preparation : Ensure no incompatible chemicals (e.g., ammonia, acids) are present in the waste container to prevent toxic chlorine gas generation.

• Oxidation : Add concentrated laboratory-grade bleach to the peptide solution to achieve a final concentration of 10% bleach (v/v).

• Incubation : Let the solution stand for 30 minutes to ensure complete oxidation of the Methionine thioether.

• Quenching : Neutralize excess bleach by adding a 10% Sodium Thiosulfate solution.

• Self-Validation Step : Test the solution with starch-iodine paper. The protocol is validated when the paper remains unchanged (indicating zero residual hypochlorite). Adjust pH to 6.0-8.0 and dispose of as aqueous chemical waste.

Part 4: Logistical Waste Segregation

Proper segregation is legally and environmentally mandated. Do not release spilled or wasted material directly to the environment[NIBSC Guidelines][4].

• Contaminated Consumables : All disposable materials (pipette tips, gloves, empty vials) that contacted the active peptide must be collected in a designated solid hazardous waste container.

• Trace Lyophilized Powder : Vials containing trace amounts of un-reconstituted Scyliorhinin I should be rinsed with 1 M NaOH. The rinsate must be treated via Protocol A before the glass vial is discarded in the solid chemical waste bin.

References

• Title : Scyliorhinin I | C59H87N13O13S | CID 147048 Source : PubChem - NIH URL : [Link]

• Title : Peptide Handling, Dissolution & Storage Source : NIBSC (National Institute for Biological Standards and Control) URL :[Link]

Sources

• 1. Scyliorhinin I | C59H87N13O13S | CID 147048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. H-ALA-LYS-PHE-ASP-LYS-PHE-TYR-GLY-LEU-MET-NH2 | 103425-21-4 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. NIBSC - Peptide Storage [nibsc.org]

Personal protective equipment for handling H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-Nh2

An authoritative, step-by-step operational guide for the safe handling, reconstitution, and disposal of the tachykinin peptide Scyliorhinin I .

Executive Summary & Physiological Hazard Context

The peptide sequence H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2 corresponds to Scyliorhinin I (Scy I) , a potent decapeptide originally isolated from the intestine of the common dogfish (Scyliorhinus canicula)[1]. Despite its non-mammalian origin, Scy I is highly biologically active in mammalian systems due to its conserved C-terminal sequence (Phe-X-Gly-Leu-Met-NH2), which is characteristic of the tachykinin neuropeptide family[2].

Unlike endogenous mammalian tachykinins (such as Substance P or Neurokinin A) which are highly selective, Scyliorhinin I is a unique dual agonist that binds with nanomolar affinity to both NK-1 and NK-2 receptors [2]. Activation of these G-protein-coupled receptors (GPCRs) triggers the Phospholipase C (PLC) pathway, leading to a rapid influx of intracellular calcium[3]. In a laboratory setting, accidental exposure—whether via inhalation of aerosolized powder, mucosal splashing, or dermal absorption facilitated by solvents—can induce severe acute physiological responses, including rapid vasodilation, profound hypotension, and intense smooth muscle contraction (bronchoconstriction)[4].

Caption: Scyliorhinin I activation of NK-1/NK-2 receptors driving calcium-mediated muscle contraction.

Quantitative Hazard & Physicochemical Data

To design a self-validating safety protocol, we must first establish the physicochemical baseline of the compound. Scyliorhinin I is typically supplied as a lyophilized trifluoroacetate (TFA) salt[5], which significantly enhances its solubility but also increases its electrostatic volatility in powder form.

Property	Value
Peptide Sequence	H-Ala-Lys-Phe-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2[6]
Common Name	Scyliorhinin I (Scy I)[4]
Molecular Formula	C59H87N13O13S • XCF3COOH[7]
Molecular Weight	1218.5 g/mol (Base)[6]
Target Receptors	Tachykinin NK-1 and NK-2 Receptors[2]
Binding Affinity (Ki)	NK-1: 0.9 nM | NK-2: 2.0 nM[8]
Physical State	Lyophilized solid (TFA salt)[7]

The Causality of Protection: Required PPE

Standard laboratory PPE is insufficient without understanding the causality behind the protection. The following equipment must be utilized based on the specific physicochemical risks of Scyliorhinin I[9]:

• Respiratory Protection (N95/FFP3 or Class II BSC):

  • The Causality: Lyophilized peptide salts are highly electrostatic and prone to "flyaway." Opening a vial under standard atmospheric pressure can release micro-aerosols. Because Scy I is a potent bronchoconstrictor[10], inhalation is the highest-risk exposure route. All primary handling must occur within a Class II Biological Safety Cabinet (BSC) to provide a negative-pressure air curtain.

• Dermal Protection (Double Nitrile Gloves):

  • The Causality: While intact peptides of ~1.2 kDa have poor dermal permeability, reconstitution protocols often require penetration-enhancing solvents like Dimethyl Sulfoxide (DMSO). DMSO rapidly carries dissolved peptide payloads across the dermal barrier. Double-gloving ensures that if the outer glove is compromised by a solvent, the inner glove maintains the barrier.

• Ocular Protection (Chemical Safety Goggles):

  • The Causality: The conjunctival mucosa is highly vascularized. Accidental splashing of concentrated peptide solutions during vortexing can lead to rapid systemic absorption. Snug-fitting goggles (not standard safety glasses) are mandatory.

• Body Protection (Knit-Cuff Lab Coat):

  • The Causality: Prevents localized accumulation of peptide dust on exposed wrists during the weighing or transfer of the lyophilized powder.

Operational Plan: Step-by-Step Reconstitution Workflow

This protocol is designed as a self-validating system: each step contains a visual or physical checkpoint to ensure the integrity of the process and the safety of the operator.

Caption: Step-by-step operational workflow for the safe reconstitution of lyophilized Scyliorhinin I.

Methodology:

• Equilibration: Remove the sealed vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes. Validation: The vial exterior must be completely free of condensation before opening to prevent hydrolytic degradation of the peptide bonds.

• Centrifugation (Critical Safety Step): Centrifuge the unopened vial at 10,000 x g for 1 minute. Causality: Lyophilized powder often adheres to the cap during transit. Centrifugation forces the peptide to the bottom, eliminating the risk of aerosolization when the vacuum seal is broken.

• Solvent Addition: Inside the BSC, carefully remove the cap. Add the required volume of sterile ultra-pure water or appropriate buffer. If the experimental design requires DMSO for stock preparation, ensure the final DMSO concentration in working biological assays does not exceed 0.1% to prevent solvent-induced cytotoxicity.

• Dissolution & Validation: Cap the vial and gently vortex. Validation: Hold the vial against a dark background. The solution must be 100% optically clear. Any particulate matter indicates incomplete dissolution, requiring further gentle agitation.

• Aliquoting: Divide the stock solution into single-use low-protein-binding microcentrifuge tubes. Causality: Peptides containing Methionine (Met) and Tyrosine (Tyr) are highly susceptible to oxidation and degradation from repeated freeze-thaw cycles. Store aliquots immediately at -20°C or -80°C.

Spill Management & Disposal Plan

In the event of a breach, immediate chemical inactivation is required. Peptides are highly resilient to standard alcohol-based disinfectants; therefore, oxidative hydrolysis is the preferred decontamination method.

For a Lyophilized Powder Spill:

• Do NOT sweep or brush. Sweeping generates hazardous aerosols.

• Gently cover the powder with a paper towel lightly dampened with water to trap the electrostatic particles.

• Wipe inward toward the center of the spill to prevent spreading.

• Place the contaminated towel directly into a biohazard waste container.

For a Liquid Solution Spill:

• Cover the spill with an inert, highly absorbent material (e.g., vermiculite or specialized lab spill pads).

• Chemical Inactivation: Once the liquid is absorbed, flood the underlying surface with a 10% Sodium Hypochlorite (Bleach) solution .

  • Validation: Allow the bleach to sit for a minimum of 15 minutes . This specific contact time is required to ensure complete oxidative cleavage and hydrolysis of the peptide bonds, rendering the tachykinin biologically inactive.

• Rinse the area thoroughly with water to remove corrosive bleach residues.

• Dispose of all materials, including the double-layered gloves used during cleanup, in a designated hazardous chemical waste receptacle according to institutional EHS guidelines.

Sources

• 1. Sialokinin I and II: vasodilatory tachykinins from the yellow fever mosquito Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Membrane-Induced Structure of Scyliorhinin I: A Dual NK1/NK2 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Scyliorhinins Products, Scyliorhinins Related Peptides, SCY I and II [biosyn.com]
• 5. Scyliorhinin I, Scy I; Shark Substance P Related Peptide [novoprolabs.com]
• 6. Scyliorhinin I | C59H87N13O13S | CID 147048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. H-ALA-LYS-PHE-ASP-LYS-PHE-TYR-GLY-LEU-MET-NH2 | 103425-21-4 [chemicalbook.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. p2-approximation: Topics by Science.gov [science.gov]